(S)-ADB-BINACA-d5

Core Science & Biosynthesis

An In-Depth Technical Guide on the Synthesis and Isotopic Labeling of (S)-ADB-BINACA-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and isotopic labeling of (S)-ADB-BINACA-d5, a deuterated internal standard for the potent synthetic cannabinoid, (S)-ADB-BINACA. This document details the synthetic pathways, experimental protocols, and analytical characterization of these compounds, presenting quantitative data in a clear, tabular format. The logical workflows for synthesis and analysis are illustrated using diagrams to facilitate understanding.

Introduction

(S)-ADB-BINACA, or N-[1-(aminocarbonyl)-2,2-dimethylpropyl]-1-benzyl-1H-indazole-3-carboxamide, is a synthetic cannabinoid receptor agonist (SCRA) belonging to the indazole-3-carboxamide class. Due to its high potency, it is crucial for forensic and research laboratories to have access to reliable analytical methods for its detection and quantification. Isotope-labeled internal standards are essential for achieving high accuracy and precision in mass spectrometry-based quantitative analyses. (S)-ADB-BINACA-d5, with five deuterium (B1214612) atoms on the phenyl ring of the benzyl (B1604629) moiety, serves as an ideal internal standard for the quantification of (S)-ADB-BINACA by GC-MS or LC-MS.[1]

This guide outlines a feasible synthetic route to (S)-ADB-BINACA and its d5-labeled analogue, based on established chemical principles for the synthesis of similar indazole-3-carboxamide SCRAs.

Synthetic Pathway Overview

The synthesis of (S)-ADB-BINACA and its deuterated analogue can be achieved through a convergent synthesis strategy. This involves the preparation of two key intermediates: the indazole core, 1-benzyl-1H-indazole-3-carboxylic acid (for the non-labeled compound) or 1-(benzyl-d5)-1H-indazole-3-carboxylic acid (for the deuterated compound), and the chiral side-chain, (S)-2-amino-3,3-dimethylbutanamide . These intermediates are then coupled to form the final product.

The overall synthetic workflow is depicted below:

Caption: General synthetic workflow for (S)-ADB-BINACA and its d5-analogue.

Experimental Protocols

The following sections provide detailed experimental procedures for the synthesis of the necessary precursors and the final products.

Synthesis of 1-(benzyl-d5)-1H-indazole-3-carboxylic acid (Deuterated Core)

The synthesis of the deuterated indazole core involves the N-alkylation of 1H-indazole-3-carboxylic acid with a deuterated benzylating agent.

Materials:

• 1H-indazole-3-carboxylic acid

• Benzyl-d5 bromide

• Sodium hydride (NaH) or Potassium Carbonate (K₂CO₃)

• Anhydrous N,N-Dimethylformamide (DMF) or Tetrahydrofuran (THF)

• Ethyl acetate (B1210297)

• Hexanes

• Hydrochloric acid (1M)

• Brine

• Anhydrous sodium sulfate (B86663)

Procedure:

• To a solution of 1H-indazole-3-carboxylic acid (1.0 eq) in anhydrous DMF under an inert atmosphere (e.g., argon), add sodium hydride (1.1 eq) portion-wise at 0 °C.

• Stir the mixture at room temperature for 30 minutes.

• Add benzyl-d5 bromide (1.1 eq) dropwise to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC.

• Upon completion, quench the reaction by the slow addition of water.

• Acidify the mixture with 1M HCl to a pH of approximately 3-4.

• Extract the aqueous layer with ethyl acetate (3x).

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to yield 1-(benzyl-d5)-1H-indazole-3-carboxylic acid.

A similar procedure would be followed for the non-deuterated analogue using benzyl bromide.

Synthesis of (S)-2-amino-3,3-dimethylbutanamide hydrochloride (Side-Chain)

This chiral side-chain can be synthesized from the corresponding amino acid, (S)-tert-leucine.

Materials:

• (S)-tert-leucine

• Thionyl chloride

• Ammonia (B1221849) solution

• Diethyl ether

Procedure:

• (S)-tert-leucine is first converted to its acid chloride.

• The acid chloride is then reacted with an excess of ammonia to form the amide.

• The resulting (S)-2-amino-3,3-dimethylbutanamide is then treated with hydrochloric acid in a suitable solvent (e.g., diethyl ether) to precipitate the hydrochloride salt.

• The product is isolated by filtration and dried.

Alternatively, (S)-2-amino-3,3-dimethylbutanamide hydrochloride is commercially available from various suppliers.

Amide Coupling to form (S)-ADB-BINACA-d5

The final step is the coupling of the indazole core with the chiral side-chain using standard peptide coupling reagents.[2][3][4]

Materials:

• 1-(benzyl-d5)-1H-indazole-3-carboxylic acid

• (S)-2-amino-3,3-dimethylbutanamide hydrochloride

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• 1-Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• To a solution of 1-(benzyl-d5)-1H-indazole-3-carboxylic acid (1.0 eq) in anhydrous DMF, add EDC (1.2 eq) and HOBt (1.2 eq).

• Stir the mixture at room temperature for 30 minutes to activate the carboxylic acid.

• In a separate flask, suspend (S)-2-amino-3,3-dimethylbutanamide hydrochloride (1.1 eq) in anhydrous DMF and add DIPEA (2.5 eq). Stir until a clear solution is obtained.

• Add the amine solution to the activated acid solution.

• Stir the reaction mixture at room temperature overnight.

• Pour the reaction mixture into water and extract with ethyl acetate (3x).

• Wash the combined organic layers with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate and concentrate under reduced pressure.

• Purify the crude product by column chromatography (silica gel, gradient elution with hexanes/ethyl acetate) to afford (S)-ADB-BINACA-d5.

The synthesis of the non-deuterated (S)-ADB-BINACA follows the same procedure, using 1-benzyl-1H-indazole-3-carboxylic acid as the starting material.

Data Presentation

The following tables summarize the key chemical and physical properties of (S)-ADB-BINACA and its deuterated analogue.

Table 1: Chemical Properties

Property	(S)-ADB-BINACA	(S)-ADB-BINACA-d5
Formal Name	N-[1-(aminocarbonyl)-2,2-dimethylpropyl]-1-benzyl-1H-indazole-3-carboxamide	N-[(1S)-1-(aminocarbonyl)-2,2-dimethylpropyl]-1-((phenyl-d₅)methyl)-1H-indazole-3-carboxamide[1]
Molecular Formula	C₂₁H₂₄N₄O₂	C₂₁H₁₉D₅N₄O₂[1]
Formula Weight	364.4 g/mol	369.5 g/mol [1]
CAS Number	Not available	Not available
Purity	>98% (typical)	≥99% deuterated forms (d₁-d₅)[1]

Table 2: Analytical Data (Expected)

Analysis	(S)-ADB-BINACA	(S)-ADB-BINACA-d5
¹H NMR	Expected signals for benzyl protons, indazole ring protons, tert-butyl protons, and amide protons.	Absence of signals for the aromatic protons of the benzyl group. Other signals will be present as in the non-deuterated compound.
¹³C NMR	Expected signals for all carbon atoms in the molecule.	Expected signals for all carbon atoms, with potential slight shifts and splitting for the deuterated phenyl carbons.
Mass Spec (ESI+)	[M+H]⁺ at m/z 365.19	[M+H]⁺ at m/z 370.22

Visualization of Analytical Workflow

The confirmation of the successful synthesis and isotopic labeling of (S)-ADB-BINACA-d5 involves a series of analytical techniques. The logical workflow for this process is outlined below.

Caption: Logical workflow for the analytical confirmation of (S)-ADB-BINACA-d5.

Conclusion

This technical guide provides a detailed framework for the synthesis and isotopic labeling of (S)-ADB-BINACA-d5. The described multi-step synthesis is based on established and reliable chemical transformations. The availability of a well-characterized deuterated internal standard is paramount for the accurate quantification of (S)-ADB-BINACA in various matrices, supporting both forensic investigations and academic research. The provided protocols and data serve as a valuable resource for scientists and professionals in the field of drug analysis and synthesis.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Amine to Amide (EDC + HOBt) [commonorganicchemistry.com]
• 4. peptide.com [peptide.com]

The Gold Standard in Synthetic Cannabinoid Quantification: (S)-ADB-BINACA-d5 as a Mass Spectrometry Internal Standard

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

The proliferation of synthetic cannabinoids presents a significant analytical challenge in clinical and forensic toxicology. Accurate and precise quantification of these potent and structurally diverse compounds is paramount for pharmacokinetic studies, toxicological assessments, and drug development. This technical guide delves into the core principles and practical application of (S)-ADB-BINACA-d5 as a mass spectrometry internal standard for the robust quantification of its non-labeled counterpart, ADB-BINACA. The use of a stable isotope-labeled internal standard (SIL-IS) like (S)-ADB-BINACA-d5 is considered the gold standard in bioanalytical mass spectrometry, offering unparalleled accuracy and reliability.

The Core Principle: Isotope Dilution Mass Spectrometry

The fundamental mechanism behind the efficacy of (S)-ADB-BINACA-d5 lies in the principle of isotope dilution mass spectrometry (IDMS). (S)-ADB-BINACA-d5 is chemically identical to ADB-BINACA, with the exception that five hydrogen atoms have been replaced by their heavier isotope, deuterium. This mass difference allows the mass spectrometer to differentiate between the analyte (ADB-BINACA) and the internal standard (S)-ADB-BINACA-d5).

By adding a known amount of (S)-ADB-BINACA-d5 to a biological sample at the very beginning of the analytical workflow, it acts as a "chaperone" for the analyte. Any variability encountered during sample preparation—such as extraction inefficiency, evaporation, or adsorption—will affect both the analyte and the internal standard to the same degree. Similarly, fluctuations in the mass spectrometer's performance, such as ionization suppression or enhancement due to the sample matrix, will impact both molecules equally. Consequently, the ratio of the analyte's signal to the internal standard's signal remains constant, enabling highly accurate and precise quantification.

Experimental Protocols

A robust and validated bioanalytical method is crucial for reliable results. The following sections detail a typical experimental workflow for the quantification of ADB-BINACA in whole blood using (S)-ADB-BINACA-d5 as an internal standard, based on methodologies described in the scientific literature[1][2].

Sample Preparation: Protein Precipitation

Protein precipitation is a common and effective method for extracting synthetic cannabinoids from whole blood[1].

• Sample Aliquoting: Transfer 500 µL of whole blood sample into a microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of a known concentration of (S)-ADB-BINACA-d5 solution (e.g., 200 ng/mL) to the whole blood sample[1].

• Protein Precipitation: Add 1 mL of ice-cold acetonitrile (B52724) to the sample.

• Vortexing: Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the sample at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the initial mobile phase (e.g., a mixture of mobile phase A and B, 80:20 v/v)[1].

• Filtration/Transfer: Centrifuge the reconstituted sample and transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

The following are typical LC-MS/MS parameters for the analysis of ADB-BINACA[1].

Liquid Chromatography (LC) Parameters:

• Column: A C18 reversed-phase column (e.g., Acquity UPLC® HSS C18, 1.8 µm, 2.1 x 150 mm) is commonly used for the separation of synthetic cannabinoids[1].

• Mobile Phase A: 0.1% formic acid in water[1].

• Mobile Phase B: 0.1% formic acid in acetonitrile[1].

• Gradient Elution: A gradient elution is employed to achieve optimal separation. A typical gradient might start at 10% B, linearly increase to 95% B over several minutes, hold for a short period, and then return to the initial conditions for column equilibration[1].

• Flow Rate: A flow rate of 0.4 mL/min is often used[1].

• Column Temperature: The column is typically maintained at 40°C[1].

• Injection Volume: 5 µL.

Mass Spectrometry (MS) Parameters:

• Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Specific precursor-to-product ion transitions are monitored for both ADB-BINACA and (S)-ADB-BINACA-d5 to ensure selectivity and sensitivity.

Data Presentation: Method Validation Summary

A comprehensive validation is essential to demonstrate that the analytical method is fit for its intended purpose. The following table summarizes typical validation parameters for the quantification of ADB-BINACA in whole blood using (S)-ADB-BINACA-d5 as an internal standard, based on data from multi-analyte synthetic cannabinoid validation studies[1].

Validation Parameter	Typical Acceptance Criteria	Illustrative Performance for ADB-BINACA
Linearity (r²)	≥ 0.99	> 0.995
Calibration Range	-	0.25 - 10 ng/mL[1]
Lower Limit of Quantification (LLOQ)	Signal-to-noise ratio ≥ 10	0.25 ng/mL
Limit of Detection (LOD)	Signal-to-noise ratio ≥ 3	0.1 ng/mL
Intra-day Precision (%CV)	≤ 15% (≤ 20% at LLOQ)	< 10%
Inter-day Precision (%CV)	≤ 15% (≤ 20% at LLOQ)	< 12%
Accuracy (% Bias)	Within ±15% (±20% at LLOQ)	-8% to +10%
Recovery	Consistent and reproducible	> 85%
Matrix Effect	Within acceptable limits	Minimal ion suppression/enhancement
Selectivity	No interfering peaks at the retention time of the analyte and IS	No interferences observed in blank matrix

Mandatory Visualizations

Experimental Workflow

The following diagram illustrates the typical workflow for the quantification of ADB-BINACA in a biological sample using (S)-ADB-BINACA-d5 as an internal standard.

Caption: Experimental workflow for ADB-BINACA quantification.

Mechanism of Internal Standard Correction

This diagram illustrates how a deuterated internal standard compensates for variations during the analytical process.

Caption: Principle of internal standard correction.

Cannabinoid Receptor Signaling Pathway

ADB-BINACA acts as a potent agonist at cannabinoid receptors (CB1 and CB2). The following diagram depicts a simplified signaling pathway initiated by the activation of these G-protein coupled receptors.

Caption: Simplified cannabinoid receptor signaling.

Conclusion

The use of (S)-ADB-BINACA-d5 as an internal standard in mass spectrometry-based methods provides a robust and reliable approach for the quantification of ADB-BINACA in complex biological matrices. Its near-identical physicochemical properties to the analyte ensure that it effectively compensates for analytical variability, leading to highly accurate and precise data. The detailed experimental protocols and validation parameters outlined in this guide, in conjunction with a thorough understanding of the underlying principles of isotope dilution mass spectrometry, will enable researchers, scientists, and drug development professionals to implement high-quality bioanalytical methods for synthetic cannabinoid analysis. This, in turn, is critical for advancing our understanding of the pharmacology and toxicology of these emerging psychoactive substances.

References

• 1. research.unipd.it [research.unipd.it]
• 2. benchchem.com [benchchem.com]

Unveiling the Mass Shift: A Technical Guide to (S)-ADB-BINACA-d5 versus ADB-BINACA

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the fundamental mass shift between the synthetic cannabinoid ADB-BINACA and its deuterated isotopologue, (S)-ADB-BINACA-d5. This document provides a comprehensive overview of their chemical properties, analytical characterization, and the underlying principles of isotopic labeling, offering valuable insights for researchers in drug metabolism, pharmacokinetics, and forensic analysis.

Core Chemical Data and the Mass Shift

The primary distinction between ADB-BINACA and (S)-ADB-BINACA-d5 lies in the isotopic composition of the benzyl (B1604629) group. In (S)-ADB-BINACA-d5, five hydrogen atoms on the phenyl ring are replaced with deuterium (B1214612) atoms. This substitution results in a predictable increase in the molecular weight of the molecule.

Compound	Molecular Formula	Formula Weight ( g/mol )	Mass Shift (Da)
ADB-BINACA	C₂₁H₂₄N₄O₂	364.4	-
(S)-ADB-BINACA-d5	C₂₁H₁₉D₅N₄O₂	369.5	+5.1

Table 1: Quantitative Comparison of ADB-BINACA and (S)-ADB-BINACA-d5. The mass shift is a direct result of the five deuterium atoms replacing five protium (B1232500) atoms in the phenyl moiety of the benzyl group.

The precise location of the deuterium labeling is on the phenyl ring of the benzyl substituent attached to the indazole core. This specific placement is crucial for its use as an internal standard in quantitative mass spectrometry assays, as it is unlikely to be lost during metabolic processes that typically occur on other parts of the molecule.

Understanding the Structural Difference

The structural modification leading to the mass shift is illustrated in the following diagram. The core structure of the molecule remains identical, with the only alteration being the isotopic enrichment of the terminal phenyl ring.

Figure 1: Chemical structures of ADB-BINACA and (S)-ADB-BINACA-d5.

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of these compounds are essential for reproducible research. Below are generalized methodologies based on established practices for synthetic cannabinoids.

Synthesis Workflow

The synthesis of ADB-BINACA typically involves a two-step process: N-alkylation of the indazole core followed by amide coupling. The synthesis of the deuterated analogue follows a similar pathway, utilizing a deuterated starting material for the benzyl group.

Figure 2: General synthetic workflow for ADB-BINACA and its deuterated analogue.

Detailed Methodology:

• N-Alkylation: The synthesis is initiated by the N-alkylation of an appropriate indazole-3-carboxylic acid ester. To produce (S)-ADB-BINACA-d5, benzyl-d5 bromide is used as the alkylating agent. This reaction is typically carried out in the presence of a base, such as potassium carbonate, in a polar aprotic solvent like dimethylformamide (DMF).

• Hydrolysis: The resulting ester is then hydrolyzed to the corresponding carboxylic acid using a strong base, such as sodium hydroxide, in a mixture of water and an alcohol.

• Amide Coupling: The final step involves the coupling of the carboxylic acid with (S)-tert-leucinamide. This is achieved using a coupling agent, such as 1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate (B91526) (HATU) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), in the presence of a non-nucleophilic base like N,N-diisopropylethylamine (DIPEA).

Mass Spectrometry Analysis

Gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) are the primary techniques for the analysis of ADB-BINACA and its deuterated analogue. (S)-ADB-BINACA-d5 is specifically designed for use as an internal standard in these methods to improve quantitative accuracy.

GC-MS Protocol:

• Instrument: Agilent 5975 Series GC/MSD System or equivalent.

• Column: Zebron™ Inferno™ ZB-35HT (15 m x 250 µm x 0.25 µm) or similar mid-polarity column.[1]

• Carrier Gas: Helium with a constant flow rate.[1]

• Oven Program: A typical program starts at a low temperature (e.g., 60°C) and ramps up to a high temperature (e.g., 340°C) to elute the analytes.[1]

• Injection: Splitless injection is commonly used for trace analysis.[1]

• MS Detection: Electron ionization (EI) at 70 eV with a mass scan range of 40-550 m/z.[1]

LC-MS/MS Protocol:

• Instrument: A triple quadrupole mass spectrometer coupled with a high-performance liquid chromatography system.

• Column: A C18 reversed-phase column is typically used for separation.

• Mobile Phase: A gradient elution with water and acetonitrile, both containing a small amount of an acidifier like formic acid, is common.

• Ionization: Electrospray ionization (ESI) in positive mode.

• Detection: Multiple Reaction Monitoring (MRM) is employed for quantification, using specific precursor-to-product ion transitions for both the analyte and the deuterated internal standard.

Signaling Pathway of ADB-BINACA

ADB-BINACA is a potent agonist of the cannabinoid receptor 1 (CB1), which is a G-protein coupled receptor (GPCR) predominantly expressed in the central nervous system. The activation of the CB1 receptor by an agonist like ADB-BINACA initiates a cascade of intracellular signaling events.

Figure 3: Simplified signaling pathway of the CB1 receptor upon activation by an agonist.

Upon binding of ADB-BINACA, the CB1 receptor undergoes a conformational change, leading to the activation of the associated heterotrimeric Gi/o protein. This activation results in the dissociation of the Gα and Gβγ subunits, which then modulate their respective downstream effectors. Key signaling events include:

• Inhibition of Adenylyl Cyclase: The Gαi subunit inhibits the enzyme adenylyl cyclase, leading to a decrease in intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels. This, in turn, reduces the activity of protein kinase A (PKA).

• Modulation of Ion Channels: The Gβγ subunits can directly interact with and modulate the activity of ion channels, typically leading to the activation of inwardly rectifying potassium (K+) channels and the inhibition of voltage-gated calcium (Ca2+) channels. These actions collectively decrease neuronal excitability and neurotransmitter release.

• Receptor Desensitization and Internalization: Prolonged agonist exposure leads to the phosphorylation of the CB1 receptor by G-protein-coupled receptor kinases (GRKs). This phosphorylation promotes the recruitment of β-arrestin, which uncouples the receptor from the G-protein and facilitates its internalization, leading to receptor desensitization and downregulation.

Conclusion

The mass shift between ADB-BINACA and (S)-ADB-BINACA-d5 is a well-defined and critical feature that enables the latter's use as a robust internal standard for accurate quantification. Understanding the synthesis, analytical methodologies, and the biological signaling pathways associated with these compounds is paramount for advancing research in the fields of pharmacology, toxicology, and forensic science. This guide provides a foundational framework for professionals working with these and other related synthetic cannabinoids.

References

• 1. cfsre.org [cfsre.org]

CAS number and molecular formula for (S)-ADB-BINACA-d5

For research, scientific, and drug development professionals, this guide provides an in-depth overview of the synthetic cannabinoid (S)-ADB-BINACA-d5, including its chemical properties, analytical methodologies, and pharmacological profile.

Core Chemical Data

(S)-ADB-BINACA-d5 is the deuterated analog of (S)-ADB-BINACA, a potent synthetic cannabinoid. The introduction of five deuterium (B1214612) atoms on the phenyl ring makes it a valuable internal standard for quantitative analytical applications, particularly in mass spectrometry-based methods.

Identifier	Value
CAS Number	Not explicitly available for the deuterated form. The non-deuterated form, ADB-BINACA, has the CAS number 2748155-93-1.[1]
Molecular Formula	C₂₁H₁₉D₅N₄O₂[2]
Molecular Weight	369.5 g/mol [2]
IUPAC Name	N-[(1S)-1-(aminocarbonyl)-2,2-dimethylpropyl]-1-((phenyl-d5)methyl)-1H-indazole-3-carboxamide[2]

Pharmacological Profile

(S)-ADB-BINACA is a potent agonist of the cannabinoid type 1 (CB1) and type 2 (CB2) receptors, which are key components of the endocannabinoid system. Agonism at the CB1 receptor is primarily responsible for the psychoactive effects of cannabinoids.

Parameter	Value	Reference Compound
CB1 Receptor Binding Affinity (Ki)	0.33 nM	-
CB1 Receptor Functional Activity (EC50)	14.7 nM	-
CB2 Receptor Binding Affinity (Ki)	0.91 nM	-
CB1 Receptor Efficacy (Emax)	101% - 290%	CP55,940 or JWH-018[2]

Experimental Protocols

Synthesis of (S)-ADB-BINACA

Step 1: Alkylation of Indazole-3-carboxylate

• Dissolve methyl 1H-indazole-3-carboxylate in a suitable aprotic solvent such as dimethylformamide (DMF).

• Add a base, for example, sodium hydride, to deprotonate the indazole nitrogen.

• Add benzyl (B1604629) bromide (or benzyl bromide-d5 for the deuterated analog) and stir the reaction mixture at room temperature until completion, which can be monitored by thin-layer chromatography (TLC).

• Quench the reaction with water and extract the product with an organic solvent like ethyl acetate.

• Purify the resulting methyl 1-(benzyl)-1H-indazole-3-carboxylate by column chromatography.

Step 2: Saponification

• Dissolve the ester from the previous step in a mixture of methanol (B129727) and water.

• Add a base such as lithium hydroxide (B78521) or sodium hydroxide and heat the mixture to reflux.

• Monitor the reaction by TLC until the starting material is consumed.

• Acidify the reaction mixture with a dilute acid (e.g., 1M HCl) to precipitate the carboxylic acid.

• Filter and dry the solid to obtain 1-(benzyl)-1H-indazole-3-carboxylic acid.

Step 3: Amide Coupling

• Dissolve the carboxylic acid in an aprotic solvent like DMF.

• Add a coupling agent, for instance, HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate), and a non-nucleophilic base such as diisopropylethylamine (DIPEA).

• Add (S)-2-amino-3,3-dimethylbutanamide (the tert-leucinamide moiety).

• Stir the reaction at room temperature until completion.

• Work up the reaction by adding water and extracting with an organic solvent.

• Purify the final product, (S)-ADB-BINACA, by column chromatography or recrystallization.

Analytical Methodology: GC-MS and LC-QTOF-MS

Gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-quadrupole time-of-flight mass spectrometry (LC-QTOF-MS) are commonly employed for the identification and quantification of (S)-ADB-BINACA.[3][4][5]

Sample Preparation (for seized materials):

• Homogenize the seized plant material or powder.

• Extract a representative sample (e.g., 10 mg) with a suitable organic solvent such as methanol or acetonitrile (B52724) via sonication.[6]

• Centrifuge the sample to pellet any solid material.

• Dilute the supernatant for analysis.

GC-MS Parameters (General):

• Column: A non-polar or mid-polar capillary column (e.g., DB-1MS or ZB-35HT).[3][7]

• Carrier Gas: Helium.[3][7]

• Inlet Temperature: 250-280 °C.

• Oven Temperature Program: Start at a low temperature (e.g., 80°C), ramp to a high temperature (e.g., 300°C).[7]

• Ionization Mode: Electron Ionization (EI) at 70 eV.[7]

• Mass Range: 40-550 m/z.[4]

LC-QTOF-MS Parameters (General):

• Column: A reverse-phase column (e.g., C18).[4]

• Mobile Phase: A gradient of water and acetonitrile, often with an additive like formic acid or ammonium (B1175870) formate.[4]

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Mass Range: 100-1000 m/z.

Cannabinoid Receptor Binding Assay (General Protocol)

This protocol describes a competitive radioligand binding assay to determine the affinity of (S)-ADB-BINACA for the CB1 receptor.

Materials:

• Membrane preparations from cells expressing the human CB1 receptor.

• Radioligand: [³H]CP55,940 (a potent synthetic cannabinoid agonist).

• Non-specific binding control: A high concentration of a non-labeled CB1 agonist (e.g., WIN 55,212-2).

• Assay buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 1 mM EDTA, 0.5% BSA, pH 7.4.

• Glass fiber filters.

• Scintillation fluid and a scintillation counter.

Procedure:

• In a 96-well plate, add the assay buffer.

• Add increasing concentrations of the test compound ((S)-ADB-BINACA).

• Add the radioligand ([³H]CP55,940) at a concentration close to its Kd.

• Initiate the binding reaction by adding the CB1 receptor membrane preparation.

• Incubate the plate at 30°C for 60-90 minutes.

• Terminate the assay by rapid filtration through glass fiber filters using a cell harvester.

• Wash the filters several times with ice-cold assay buffer to remove unbound radioligand.

• Place the filters in scintillation vials, add scintillation fluid, and measure the radioactivity using a scintillation counter.

• Calculate the specific binding by subtracting the non-specific binding from the total binding.

• Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) by non-linear regression analysis.

• Calculate the binding affinity (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Signaling Pathway and Experimental Workflow Visualization

The following diagrams illustrate the signaling pathway of (S)-ADB-BINACA and a typical experimental workflow for its analysis.

References

• 1. The metabolic profile of the synthetic cannabinoid receptor agonist ADB-HEXINACA using human hepatocytes, LC–QTOF-MS and synthesized reference standards - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cdn.who.int [cdn.who.int]
• 3. cfsre.org [cfsre.org]
• 4. cfsre.org [cfsre.org]
• 5. Identification of ADB-5'Br-BINACA in Plant Material and Analytical Characterization Using GC-MS, LC-QTOF-MS, NMR and ATR-FTIR | Office of Justice Programs [ojp.gov]
• 6. syntheticdrugs.unodc.org [syntheticdrugs.unodc.org]
• 7. Enantiospecific Synthesis, Chiral Separation, and Biological Activity of Four Indazole-3-Carboxamide-Type Synthetic Cannabinoid Receptor Agonists and Their Detection in Seized Drug Samples - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Analytical Landscape: A Technical Guide to the Solubility and Stability of (S)-ADB-BINACA-d5

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility and stability of (S)-ADB-BINACA-d5, a deuterated internal standard for the potent synthetic cannabinoid, ADB-BINACA. Understanding these fundamental physicochemical properties is critical for the accurate quantification, safe handling, and proper storage of this compound in a laboratory setting. This document outlines available solubility data, stability information for the parent compound, detailed experimental protocols for in-house validation, and relevant biological signaling pathways.

Solubility Profile

(S)-ADB-BINACA-d5 exhibits solubility in various common laboratory organic solvents. The quantitative data available from chemical suppliers is summarized below. It is crucial to note that solubility can be affected by factors such as temperature, pH, and the presence of other solutes.

Table 1: Quantitative Solubility of (S)-ADB-BINACA-d5

Solvent	Concentration	Source
Dimethylformamide (DMF)	10 mg/mL	[1][2]
Dimethyl sulfoxide (B87167) (DMSO)	5 mg/mL	[1][2]
DMF:PBS (pH 7.2) (1:3)	0.25 mg/mL	[1][2]

Stability Considerations

Specific stability data for (S)-ADB-BINACA-d5 is not extensively published. However, information regarding its non-deuterated analog, ADB-BINACA, provides valuable insight into its stability profile. As a crystalline solid, ADB-BINACA is considered stable for at least five years when stored at -20°C.[3]

General stability studies on synthetic cannabinoids indicate that these compounds are most stable when stored frozen, with degradation observed at refrigerated and room temperatures, particularly in biological matrices.[4][5][6] For instance, some synthetic cannabinoids with a 5-fluoropentyl moiety have shown instability at room temperature.[4] It is therefore recommended to store (S)-ADB-BINACA-d5, especially when in solution, at -20°C or lower to minimize degradation. Exposure to light and extreme pH conditions should also be avoided as a general precaution for maintaining the integrity of the compound.

Table 2: Recommended Storage and Stability for ADB-BINACA (non-deuterated)

Condition	Recommendation	Expected Stability	Source
Storage Temperature	-20°C	≥ 5 years	[3]
Formulation	Crystalline Solid	High	[2]

Experimental Protocols

The following are generalized protocols for determining the solubility and assessing the stability of (S)-ADB-BINACA-d5. These should be adapted and validated for specific laboratory conditions and analytical methods.

Protocol for Solubility Determination

This protocol outlines a general procedure for determining the solubility of a compound in a specific solvent.

Objective: To determine the approximate solubility of (S)-ADB-BINACA-d5 in a selected laboratory solvent.

Materials:

• (S)-ADB-BINACA-d5

• Selected solvent (e.g., methanol, ethanol, acetonitrile)

• Vortex mixer

• Analytical balance

• Volumetric flasks

• Pipettes

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS) system

Procedure:

• Preparation of a Saturated Solution:

  • Add an excess amount of (S)-ADB-BINACA-d5 to a known volume of the selected solvent in a vial. The exact amount should be more than what is expected to dissolve.

  • Vortex the mixture vigorously for 2-5 minutes.

  • Agitate the mixture at a constant temperature (e.g., 25°C) for a sufficient period (e.g., 24 hours) to ensure equilibrium is reached.

• Separation of Undissolved Solid:

  • Centrifuge the mixture at a high speed (e.g., 10,000 rpm) for 10-15 minutes to pellet the undissolved solid.

• Quantification of Dissolved Compound:

  • Carefully collect a known volume of the supernatant.

  • Dilute the supernatant with the solvent to a concentration within the calibrated range of the analytical instrument.

  • Analyze the diluted sample using a validated HPLC or GC-MS method to determine the concentration of (S)-ADB-BINACA-d5.

  • Calculate the original concentration in the supernatant to determine the solubility.

Protocol for Stability Assessment

This protocol provides a framework for evaluating the stability of (S)-ADB-BINACA-d5 under various conditions.

Objective: To assess the stability of (S)-ADB-BINACA-d5 in solution under different storage conditions (temperature, light).

Materials:

• Stock solution of (S)-ADB-BINACA-d5 in a suitable solvent (e.g., methanol)

• Vials (clear and amber)

• Temperature-controlled environments (e.g., refrigerator at 4°C, freezer at -20°C, incubator at 37°C)

• Light source (for photostability)

• HPLC or GC-MS system

Procedure:

• Sample Preparation:

  • Prepare a stock solution of (S)-ADB-BINACA-d5 of a known concentration.

  • Aliquot the solution into multiple clear and amber vials.

• Storage Conditions:

  • Temperature Stability: Store sets of vials at different temperatures: -20°C, 4°C, and room temperature (e.g., 25°C).

  • Photostability: Expose a set of clear vials to a controlled light source, while keeping a corresponding set of amber vials (or vials wrapped in aluminum foil) as dark controls.

• Time Points:

  • Define specific time points for analysis (e.g., 0, 24, 48, 72 hours, 1 week, 1 month).

• Analysis:

  • At each time point, retrieve a vial from each storage condition.

  • Analyze the sample using a validated HPLC or GC-MS method to determine the concentration of (S)-ADB-BINACA-d5.

  • Compare the concentration at each time point to the initial concentration (time 0) to determine the percentage of degradation.

Visualizations

Experimental Workflow

The following diagram illustrates a typical workflow for the solubility and stability testing of a chemical compound in a laboratory setting.

Caption: Experimental workflow for solubility and stability testing.

Cannabinoid Receptor Signaling Pathway

Synthetic cannabinoids like ADB-BINACA primarily exert their effects by acting as agonists at the cannabinoid receptors, CB1 and CB2. The diagram below illustrates the general signaling cascade initiated by receptor activation.

References

• 1. Cannabinoid Receptors and Signal Transduction - Madame Curie Bioscience Database - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Cannabinoid receptor signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 4. jme.bioscientifica.com [jme.bioscientifica.com]
• 5. Cannabinoid Receptors and the Endocannabinoid System: Signaling and Function in the Central Nervous System [mdpi.com]
• 6. How to Determine Solubility: 14 Steps (with Pictures) - wikiHow [wikihow.com]

(S)-ADB-BINACA-d5 Analytical Reference Standard: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive specifications and analytical methodologies for the (S)-ADB-BINACA-d5 analytical reference standard. This deuterated synthetic cannabinoid is intended for use as an internal standard in quantitative analyses by gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS).

Core Specifications

(S)-ADB-BINACA-d5, with the formal name N-[(1S)-1-(aminocarbonyl)-2,2-dimethylpropyl]-1-((phenyl-d5)methyl)-1H-indazole-3-carboxamide, is a stable isotope-labeled version of the potent synthetic cannabinoid ADB-BINACA.[1] The incorporation of five deuterium (B1214612) atoms on the phenyl ring provides a distinct mass shift, making it an ideal internal standard for accurate quantification of ADB-BINACA in complex matrices.

Parameter	Specification	Source
Formal Name	N-[(1S)-1-(aminocarbonyl)-2,2-dimethylpropyl]-1-((phenyl-d5)methyl)-1H-indazole-3-carboxamide	[1]
Molecular Formula	C₂₁H₁₉D₅N₄O₂	[1]
Formula Weight	369.5 g/mol	[1]
Purity	≥99% deuterated forms (d₁-d₅)	[1]
Formulation	A crystalline solid	[1]
Solubility	DMF: 10 mg/ml, DMSO: 5 mg/ml, DMF:PBS (pH 7.2) (1:3): 0.25 mg/ml	[1]
Storage	-20°C
Stability	≥ 4 years (when stored as directed)	[1]

Experimental Protocols

Accurate and reliable quantification of ADB-BINACA in biological and seized materials is critical for forensic toxicology, clinical research, and drug development. The use of (S)-ADB-BINACA-d5 as an internal standard is essential to correct for variations in sample preparation and instrument response.[2]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is a highly sensitive and specific method for the analysis of synthetic cannabinoids. The following is a representative protocol synthesized from established methods for the analysis of synthetic cannabinoids, including ADB-BINACA.[3][4]

1. Sample Preparation (Whole Blood - Protein Precipitation)

• To 1 mL of whole blood sample in a centrifuge tube, add a known concentration of (S)-ADB-BINACA-d5 internal standard.

• Add 2 mL of acetonitrile (B52724) to precipitate proteins.

• Vortex for 30 seconds and centrifuge at 3,000 rpm for 5 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase for injection into the LC-MS/MS system.

2. Chromatographic Conditions

• Column: A C18 reversed-phase column (e.g., Waters Acquity UPLC HSS T3, 100 mm × 2.1 mm, 1.8 µm) is suitable for the separation of ADB-BINACA.[4]

• Mobile Phase A: Water with 0.1% formic acid or 20 mmol/L ammonium (B1175870) acetate (B1210297) with 0.1% formic acid and 5% acetonitrile.[4]

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient Program: A typical gradient starts with a higher percentage of mobile phase A, which is gradually decreased to elute the analyte. For example: 0.0 min 40% B, 0.25 min 40% B, 5.0 min 95% B, 15.0 min 95% B, 17.0 min 40% B.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 40°C.

3. Mass Spectrometric Detection

• Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions (Illustrative):

  • ADB-BINACA: Precursor Ion (m/z) -> Product Ion 1 (m/z), Product Ion 2 (m/z)

  • (S)-ADB-BINACA-d5: Precursor Ion (m/z) -> Product Ion 1 (m/z)

Note: Specific MRM transitions for ADB-BINACA and its deuterated standard should be optimized based on the instrument used.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is another robust technique for the identification and quantification of synthetic cannabinoids.

1. Sample Preparation (Seized Material - Solvent Extraction)

• Homogenize the seized material.

• Accurately weigh a portion of the material and extract with a suitable organic solvent such as methanol.

• Add a known concentration of (S)-ADB-BINACA-d5 internal standard.

• Vortex and centrifuge the sample.

• The supernatant can be directly injected or further concentrated before analysis.

2. GC-MS Conditions (Illustrative)

• Column: A non-polar or mid-polar capillary column such as a DB-5MS or equivalent is commonly used.[5]

• Carrier Gas: Helium.

• Oven Temperature Program: A temperature gradient is employed to ensure good separation of analytes. For example: initial temperature of 80°C held for 2 minutes, ramped to 310°C at 10°C/min, and held for 11 minutes.[5]

• Injector Temperature: 280°C.[5]

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Scan Range: 35-600 amu.[5]

Cannabinoid Receptor Signaling Pathway

ADB-BINACA is a potent agonist of the cannabinoid receptor 1 (CB1), which is a G-protein coupled receptor (GPCR) predominantly found in the central nervous system.[6] Activation of the CB1 receptor by an agonist like ADB-BINACA initiates a cascade of intracellular signaling events.

Caption: CB1 Receptor Signaling Pathway initiated by an agonist like ADB-BINACA.

Experimental Workflow for Quantification

The general workflow for the quantification of ADB-BINACA in a biological sample using (S)-ADB-BINACA-d5 as an internal standard is a multi-step process designed to ensure accuracy and precision.

Caption: General workflow for the quantification of ADB-BINACA using a deuterated internal standard.

References

• 1. caymanchem.com [caymanchem.com]
• 2. benchchem.com [benchchem.com]
• 3. research.unipd.it [research.unipd.it]
• 4. Application of a UPLC-MS/MS method for quantitative analysis of 29 synthetic cannabinoids and their metabolites, such as ADB-BUTINACA and MDMB-4en-PINACA in human hair in real cases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. syntheticdrugs.unodc.org [syntheticdrugs.unodc.org]
• 6. Cannabinoid Receptors and Signal Transduction - Madame Curie Bioscience Database - NCBI Bookshelf [ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Quantitative Analysis of ADB-BINACA in Whole Blood using (S)-ADB-BINACA-d5 by LC-MS/MS: An Application Note

For Researchers, Scientists, and Drug Development Professionals

Introduction

ADB-BINACA (also known as ADB-BUTINACA) is a potent synthetic cannabinoid that poses a significant challenge to public health and forensic toxicology. Accurate and reliable quantification of ADB-BINACA in biological matrices is crucial for clinical diagnosis, forensic investigations, and understanding its pharmacokinetic and pharmacodynamic properties. This application note details a robust and sensitive method for the quantitative analysis of ADB-BINACA in whole blood using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with a stable isotope-labeled internal standard, (S)-ADB-BINACA-d5. The use of a deuterated internal standard is critical for compensating for matrix effects and variations in sample preparation, ensuring the highest level of accuracy and precision.[1]

Principle

This method employs a simple and efficient protein precipitation protocol for the extraction of ADB-BINACA and the internal standard from whole blood samples. The extracts are then analyzed by LC-MS/MS operating in the Multiple Reaction Monitoring (MRM) mode. The chromatographic separation is achieved on a C18 reversed-phase column. Quantification is performed by comparing the peak area ratio of the analyte to the internal standard with a calibration curve prepared in a matched matrix.

Data Presentation

Table 1: LC-MS/MS Parameters for ADB-BINACA and (S)-ADB-BINACA-d5

Analyte	Precursor Ion (m/z)	Product Ion (Quantifier, m/z)	Product Ion (Qualifier, m/z)
ADB-BINACA	331.2	214.1	145.1
(S)-ADB-BINACA-d5	336.2	219.1	145.1

Table 2: Method Validation Summary (Illustrative)

Parameter	Result
Linearity Range	0.25 - 10 ng/mL
Lower Limit of Quantification (LLOQ)	0.25 ng/mL
Accuracy at LLOQ	Within ±20%
Precision at LLOQ (CV%)	<20%
Accuracy (QC Low, Mid, High)	Within ±15%
Precision (QC Low, Mid, High) (CV%)	<15%
Recovery	>85%
Matrix Effect	Minimal

Note: The data presented in Table 2 is illustrative and based on typical performance for similar synthetic cannabinoid assays. Actual results may vary and should be established during in-house method validation.

Experimental Protocols

Materials and Reagents

• ADB-BINACA analytical standard

• (S)-ADB-BINACA-d5 internal standard

• LC-MS/MS grade acetonitrile (B52724), methanol (B129727), and water

• Formic acid

• Drug-free whole blood for calibration and quality control samples

Preparation of Standard and Quality Control Samples

• Stock Solutions: Prepare individual stock solutions of ADB-BINACA and (S)-ADB-BINACA-d5 in methanol at a concentration of 1 mg/mL.

• Working Standard Solutions: Prepare serial dilutions of the ADB-BINACA stock solution in methanol to create working standards for the calibration curve (e.g., ranging from 2.5 to 100 ng/mL).

• Internal Standard Working Solution: Prepare a working solution of (S)-ADB-BINACA-d5 in methanol at a concentration of 100 ng/mL.

• Calibration and QC Samples: Spike drug-free whole blood with the appropriate working standard solutions to achieve the desired concentrations for the calibration curve and quality control samples. Add the internal standard working solution to each calibrator and QC to a final concentration of 5 ng/mL.

Sample Preparation: Protein Precipitation

• To 100 µL of whole blood sample (calibrator, QC, or unknown), add 10 µL of the (S)-ADB-BINACA-d5 internal standard working solution (100 ng/mL).

• Add 300 µL of ice-cold acetonitrile to the sample.

• Vortex vigorously for 30 seconds to precipitate proteins.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 90% water with 0.1% formic acid: 10% acetonitrile with 0.1% formic acid).

• Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

• LC System: A high-performance liquid chromatography system.

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A typical gradient would start at 10% B, ramp to 95% B over several minutes, hold, and then return to initial conditions for equilibration.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• MS System: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Detection Mode: Multiple Reaction Monitoring (MRM).

Workflow and Pathway Diagrams

References

• 1. research.unipd.it [research.unipd.it]

Application Note and Protocol: GC-MS Method for the Detection of ADB-BINACA using (S)-ADB-BINACA-d5

For Researchers, Scientists, and Drug Development Professionals

Introduction

The emergence of synthetic cannabinoids represents a significant challenge to public health and forensic toxicology. These potent substances are continuously modified to circumvent legislation, necessitating the development of robust and reliable analytical methods for their detection. This application note provides a detailed protocol for the quantitative analysis of ADB-BINACA, a synthetic cannabinoid, in urine samples using Gas Chromatography-Mass Spectrometry (GC-MS) with (S)-ADB-BINACA-d5 as an internal standard.

ADB-BINACA is a synthetic cannabinoid that has been reported in forensic casework.[1] (S)-ADB-BINACA-d5 is an ideal internal standard for the quantification of ADB-BINACA by GC- or LC-MS, as it shares a similar chemical structure and chromatographic behavior, ensuring accurate and precise results.[2] This method is intended for use in research and forensic applications.

Experimental Protocols

Materials and Reagents

• ADB-BINACA reference standard

• (S)-ADB-BINACA-d5 internal standard

• Methanol (LC-MS grade)

• Ethyl acetate (B1210297) (GC grade)

• β-Glucuronidase from Helix pomatia

• Phosphate (B84403) buffer (0.1 M, pH 4)

• Sodium hydroxide (B78521) (NaOH)

• Hydrochloric acid (HCl)

• Drug-free human urine

Sample Preparation: Liquid-Liquid Extraction

Synthetic cannabinoid metabolites are often present as glucuronide conjugates in urine.[3] Therefore, an initial hydrolysis step is crucial for accurate quantification.

• Enzymatic Hydrolysis:

  • To 2 mL of urine in a glass tube, add 200 µL of β-glucuronidase solution in 0.1 M phosphate buffer (pH 4).[3]

  • Vortex the mixture and incubate at 60°C for 2 hours to hydrolyze the glucuronide conjugates.[3]

  • Allow the sample to cool to room temperature.

• Liquid-Liquid Extraction:

  • Spike the hydrolyzed urine sample with an appropriate amount of (S)-ADB-BINACA-d5 internal standard solution.

  • Adjust the pH of the sample to approximately 9-10 with NaOH.

  • Add 6 mL of hexane/ethyl acetate (9:1, v/v) to the tube.[3]

  • Vortex for 10 minutes to ensure thorough mixing.

  • Centrifuge at 3000 rpm for 5 minutes to separate the organic and aqueous layers.

  • Carefully transfer the upper organic layer to a clean glass tube.

  • Repeat the extraction process with another 6 mL of hexane/ethyl acetate.

  • Combine the organic extracts.

• Evaporation and Reconstitution:

  • Evaporate the combined organic extracts to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried residue in 100 µL of ethyl acetate for GC-MS analysis.

GC-MS Instrumentation and Conditions

The following GC-MS parameters are recommended for the analysis of ADB-BINACA.[4]

Parameter	Setting
Gas Chromatograph	Agilent 5975 Series GC/MSD System or equivalent
Column	Zebron™ Inferno™ ZB-35HT (15 m x 250 µm x 0.25 µm) or equivalent
Carrier Gas	Helium (Flow: 1 mL/min)
Inlet Temperature	265 °C
Injection Volume	1 µL
Injection Mode	Splitless
Oven Program	60°C for 0.5 min, then ramp at 35°C/min to 340°C and hold for 6.5 min
Transfer Line Temp.	300 °C
Mass Spectrometer
Ion Source Temp.	230 °C
Quadrupole Temp.	150 °C
Ionization Mode	Electron Impact (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Mass Scan Range	40-550 m/z (for initial full scan analysis)

Data Presentation

Quantitative Data

The following table summarizes the expected retention times and characteristic ions for ADB-BINACA and its deuterated internal standard. These ions should be used for developing a Selected Ion Monitoring (SIM) method for quantitative analysis.

Compound	Retention Time (min)	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
ADB-BINACA	~7.77[4]	321	213	145
(S)-ADB-BINACA-d5	~7.75	326	218	150

Note: The retention time for (S)-ADB-BINACA-d5 is estimated to be slightly earlier than the unlabeled compound due to the deuterium (B1214612) isotope effect. The ions for the deuterated standard are predicted based on the fragmentation pattern of ADB-BINACA.

Method Validation Parameters

The developed method should be validated according to established guidelines.[5][6] The following table outlines the key validation parameters and their typical acceptance criteria.

Parameter	Acceptance Criteria
Linearity (R²)	≥ 0.99
Limit of Detection (LOD)	Signal-to-Noise Ratio ≥ 3
Limit of Quantification (LOQ)	Signal-to-Noise Ratio ≥ 10; Accuracy and precision within acceptable limits.
Accuracy (% Bias)	Within ±15% of the nominal concentration (±20% at LOQ).
Precision (% RSD)	≤ 15% (≤ 20% at LOQ) for intra- and inter-day precision.
Selectivity/Specificity	No significant interfering peaks at the retention times of the analyte and IS.
Recovery	Consistent, precise, and reproducible.

Visualizations

Experimental Workflow

Caption: Experimental workflow for the GC-MS analysis of ADB-BINACA in urine.

Method Validation Process

Caption: Logical relationship of the GC-MS method validation process.

References

• 1. syntheticdrugs.unodc.org [syntheticdrugs.unodc.org]
• 2. cannabissciencetech.com [cannabissciencetech.com]
• 3. UHPLC-HRMS and GC-MS Screening of a Selection of Synthetic Cannabinoids and Metabolites in Urine of Consumers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cfsre.org [cfsre.org]
• 5. Development and Validation of a GC-FID Method for the Quantitation of Δ 8 -Tetrahydrocannabinol and Impurities Found in Synthetic Δ 8 -Tetrahydrocannabinol and Vaping Products - PMC [pmc.ncbi.nlm.nih.gov]
• 6. thieme-connect.com [thieme-connect.com]

Application Notes and Protocols for the Analysis of ADB-BINACA in Whole Blood

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the sample preparation of ADB-BINACA in whole blood for quantitative and qualitative analysis. The following sections outline three common and effective techniques: Protein Precipitation, Supported Liquid Extraction (SLE), and Solid-Phase Extraction (SPE).

Introduction

ADB-BINACA is a potent synthetic cannabinoid receptor agonist that has been identified in numerous forensic and clinical cases. Accurate and reliable quantification of ADB-BINACA in whole blood is crucial for toxicological assessment and understanding its pharmacokinetic profile. The complex nature of whole blood necessitates robust sample preparation to remove interfering substances such as proteins and phospholipids, thereby minimizing matrix effects and ensuring accurate analytical results, typically obtained via liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1][2][3] This document details validated methods for the extraction of ADB-BINACA from whole blood.

Protein Precipitation (PPT)

Protein precipitation is a rapid and straightforward method for sample cleanup. It involves the addition of a water-miscible organic solvent to the whole blood sample, which denatures and precipitates proteins. While this method is fast and cost-effective, it may result in less clean extracts compared to other techniques, potentially leading to more significant matrix effects.[4]

Experimental Protocol

• Sample Preparation: Aliquot 200 µL of whole blood into a microcentrifuge tube.

• Internal Standard Addition: Add an appropriate internal standard (e.g., a deuterated analog of ADB-BINACA) to the sample.

• Precipitation: Add 600 µL of cold acetonitrile (B52724) to the sample.[5]

• Vortexing: Vortex the mixture vigorously for 5 minutes to ensure thorough mixing and protein precipitation.[5]

• Centrifugation: Centrifuge the sample at 13,000 rpm for 5 minutes to pellet the precipitated proteins.[5]

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at approximately 30°C.[5]

• Reconstitution: Reconstitute the dried extract in 100 µL of a suitable mobile phase, such as a mixture of 0.1% formic acid in acetonitrile and 0.1% formic acid in water (1:4, v/v).[5]

• Analysis: The reconstituted sample is now ready for injection into the LC-MS/MS system.

Quantitative Data

Parameter	Value	Reference
Recovery	87% - 90% (for ADB-BUTINACA in plasma)	[6]
Matrix Effect	104% - 111% (for ADB-BUTINACA in plasma)	[6]
Limit of Detection (LOD)	0.01–0.48 ng/mL (for a panel of 50 synthetic cannabinoids)	[5]
Limit of Quantification (LOQ)	1.0 ng/mL (for ADB-BUTINACA in plasma)	[6][7]

Supported Liquid Extraction (SLE)

Supported Liquid Extraction (SLE) is a form of liquid-liquid extraction that utilizes a solid support material, eliminating the issues of emulsion formation commonly encountered with traditional LLE. This technique offers a good balance between speed, efficiency, and cleanliness of the final extract.[8]

Experimental Protocol

• Sample Pre-treatment: In an extraction tube, fortify 500 µL of whole blood with an appropriate internal standard.[9] Add 500 µL of deionized water to buffer the sample and vortex to mix.[9]

• Sample Loading: Load 750 µL of the pre-treated and buffered sample onto an ISOLUTE® SLE+ 1 mL column.[9] Apply a brief pulse of positive pressure (2-5 psi) to initiate the flow of the sample into the column material.[9] Allow the sample to absorb for 5 minutes.[9]

• Analyte Elution: Place a collection tube under the column. Add 2 mL of ethyl acetate (B1210297) and allow it to flow through the column via gravity.[9] Apply gentle positive pressure to push through any remaining solvent.[9] Repeat this step with another 2 mL of ethyl acetate.[9]

• Evaporation: Evaporate the collected eluate to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a suitable mobile phase for LC-MS/MS analysis.

• Analysis: The reconstituted sample is ready for injection.

Quantitative Data

Parameter	Value	Reference
Recovery	>60% (for a panel of 12 synthetic cannabinoids)	[8][9]
Matrix Effect	Minimal matrix effects reported	[8]
Limit of Detection (LOD)	0.1 – 6.0 ng/mL (for a panel of 29 synthetic cannabinoids)	[2][10]
Limit of Confirmation	1.0 – 6.0 ng/mL (for a panel of 29 synthetic cannabinoids)	[2][10]

Solid-Phase Extraction (SPE)

Solid-Phase Extraction (SPE) is a highly selective and effective technique for sample cleanup, capable of producing very clean extracts with high analyte recovery. It involves passing the sample through a solid sorbent that retains the analyte, followed by washing to remove interferences and elution of the analyte with a suitable solvent.

Experimental Protocol

• Sample Pre-treatment: Perform a protein precipitation step on the whole blood sample as described in the Protein Precipitation protocol (steps 1-5). This is often recommended for blood samples prior to SPE to prevent clogging of the cartridge. Using a mixture of acetonitrile and acetone (B3395972) (e.g., 75:25) as the precipitation solvent can improve the recovery of cannabinoids.[11]

• SPE Cartridge Conditioning: Condition a suitable SPE cartridge (e.g., a reversed-phase sorbent) according to the manufacturer's instructions. This typically involves washing with methanol (B129727) followed by water.

• Sample Loading: Load the supernatant from the protein precipitation step onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a weak solvent to remove residual matrix components. The specific wash solvent will depend on the SPE sorbent used.

• Analyte Elution: Elute the ADB-BINACA from the cartridge using a stronger organic solvent (e.g., methanol or acetonitrile).

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a suitable mobile phase for LC-MS/MS analysis.

• Analysis: The reconstituted sample is ready for injection.

Quantitative Data

Parameter	Value	Reference
Recovery	>74% (for natural cannabinoids in blood)	[11]
Matrix Effect	Within ±26% (for natural cannabinoids in blood)	[11]
Limit of Detection (LOD)	0.60 ng/mL (for ADB-BUTINACA in blood)	[12]

Experimental Workflow Diagram

Caption: General workflow for sample preparation of ADB-BINACA from whole blood.

References

• 1. probiologists.com [probiologists.com]
• 2. researchgate.net [researchgate.net]
• 3. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Quantitative analysis of therapeutic proteins in biological fluids: recent advancement in analytical techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 5. d-nb.info [d-nb.info]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. biotage.com [biotage.com]
• 9. news-medical.net [news-medical.net]
• 10. Simultaneous analysis of 29 synthetic cannabinoids and metabolites, amphetamines, and cannabinoids in human whole blood by liquid chromatography-tandem mass spectrometry - A New Zealand perspective of use in 2018 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. unitedchem.com [unitedchem.com]
• 12. researchgate.net [researchgate.net]

Utilizing (S)-ADB-BINACA-d5 for Robust Hair Analysis of Drug Exposure

Application Note and Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Hair analysis is a powerful tool for the retrospective investigation of drug exposure due to its wide detection window. Synthetic cannabinoids, a class of new psychoactive substances (NPS), are of significant interest in forensic and clinical toxicology. ADB-BINACA is a potent synthetic cannabinoid that has been identified in cases of intoxication and driving under the influence. Accurate and reliable quantification of ADB-BINACA in hair is crucial for assessing chronic exposure.

This document provides a detailed protocol for the quantitative analysis of ADB-BINACA in human hair using (S)-ADB-BINACA-d5 as an internal standard. The use of a stable isotope-labeled internal standard is critical for correcting variations during sample preparation and analysis, thereby ensuring the accuracy and precision of the results.[1][2] The methodology described herein employs liquid chromatography-tandem mass spectrometry (LC-MS/MS), a highly sensitive and selective analytical technique.

Experimental Protocols

Materials and Reagents

• Analytes: ADB-BINACA, (S)-ADB-BINACA-d5 (internal standard)

• Solvents: Methanol (B129727) (LC-MS grade), Acetonitrile (LC-MS grade), Dichloromethane (B109758) (analytical grade), Water (deionized or LC-MS grade), Formic acid (LC-MS grade)

• Hair Samples: Authentic or spiked human hair

Sample Preparation

A robust sample preparation procedure is essential for the accurate analysis of drugs in hair. The following protocol outlines the steps for decontamination, extraction, and purification.

• Decontamination:

  • Wash approximately 20 mg of hair sequentially with 5 mL of dichloromethane for 2 minutes to remove external contaminants.

  • Discard the wash solvent and allow the hair to air dry completely.

• Pulverization:

  • Cut the decontaminated hair into small segments (approximately 1-2 mm).

  • Cryogenically grind the hair segments into a fine powder using a ball mill or similar device. This increases the surface area for efficient extraction.[2][3]

• Extraction:

  • Accurately weigh 10 mg of the pulverized hair into a microcentrifuge tube.

  • Add a known amount of (S)-ADB-BINACA-d5 internal standard solution in methanol. The final concentration should be appropriate for the expected range of the analyte.

  • Add 1 mL of methanol to the tube.

  • Vortex the mixture for 10 minutes.

  • Ultrasonicate the sample for 60 minutes at 50°C.

  • Centrifuge the sample at 10,000 rpm for 10 minutes.

  • Carefully transfer the supernatant to a clean tube.

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution:

  • Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

  • Vortex briefly and transfer the solution to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

The following are typical parameters for the analysis of ADB-BINACA and its deuterated internal standard. These may need to be optimized for the specific instrumentation used.

Table 1: LC-MS/MS Parameters

Parameter	Condition
LC System	UPLC or HPLC system
Column	Reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm)[3]
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	Optimized for separation of ADB-BINACA from matrix interferences. A typical gradient might start at 30% B and ramp up to 95% B over several minutes.
Flow Rate	0.3 - 0.5 mL/min
Injection Volume	5 - 10 µL
MS System	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Acquisition Mode	Multiple Reaction Monitoring (MRM)

Table 2: MRM Transitions for ADB-BINACA and (S)-ADB-BINACA-d5

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)
ADB-BINACA	[To be determined]	[To be determined]	[To be determined]
(S)-ADB-BINACA-d5	[To be determined]	[To be determined]	[To be determined]

Note: The specific m/z values for precursor and product ions should be determined by direct infusion of the analytical standards into the mass spectrometer to ensure optimal sensitivity and specificity.

Method Validation

A comprehensive method validation should be performed according to established guidelines (e.g., SWGTOX, EWDTS). Key validation parameters are summarized in the table below.

Table 3: Method Validation Parameters

Parameter	Acceptance Criteria
Linearity	Calibration curve with at least 5 calibrators; correlation coefficient (r²) > 0.99.
Limit of Detection (LOD)	The lowest concentration of the analyte that can be reliably detected. Typically determined as a signal-to-noise ratio of ≥ 3.[3][4]
Lower Limit of Quantitation (LLOQ)	The lowest concentration of the analyte that can be quantitatively determined with acceptable precision and accuracy. Typically a signal-to-noise ratio of ≥ 10.[3][4]
Precision	Intra- and inter-day precision expressed as the relative standard deviation (%RSD) should be < 15% (or < 20% at the LLOQ).
Accuracy	Intra- and inter-day accuracy expressed as the percentage of the nominal concentration should be within 85-115% (or 80-120% at the LLOQ).
Matrix Effect	Assessed by comparing the response of the analyte in post-extraction spiked samples with the response in a neat solution.
Extraction Recovery	Determined by comparing the analyte response in pre-extraction spiked samples with that in post-extraction spiked samples.
Selectivity	Absence of interfering peaks at the retention time of the analyte and internal standard in blank hair samples.

Data Presentation

Quantitative results from the analysis of authentic samples should be presented in a clear and concise manner.

Table 4: Example of Quantitative Results for ADB-BINACA in Hair

Sample ID	ADB-BINACA Concentration (pg/mg)
Case 001	15.2
Case 002	5.8
Case 003	Not Detected (< LLOQ)

Visualizations

Experimental Workflow

The following diagram illustrates the major steps involved in the hair analysis workflow.

Caption: Workflow for the analysis of ADB-BINACA in hair samples.

Rationale for Using a Deuterated Internal Standard

The use of a deuterated internal standard is a cornerstone of robust quantitative mass spectrometry. The following diagram illustrates the logical relationship.

Caption: Logic of using a deuterated internal standard for accurate quantification.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Application of a UPLC-MS/MS method for quantitative analysis of 29 synthetic cannabinoids and their metabolites, such as ADB-BUTINACA and MDMB-4en-PINACA in human hair in real cases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. news-medical.net [news-medical.net]

Application Note: A Validated UPLC-MS/MS Method for the Quantification of ADB-BINACA in Biological Matrices

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note describes a sensitive and selective Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) method for the quantitative analysis of ADB-BINACA, a potent synthetic cannabinoid, in biological matrices. The protocol outlines procedures for sample preparation, chromatographic separation, and mass spectrometric detection. Method validation was conducted according to established guidelines, demonstrating excellent linearity, accuracy, precision, and sensitivity. This method is suitable for researchers, scientists, and drug development professionals requiring reliable quantification of ADB-BINACA for forensic toxicology, clinical research, and pharmacological studies.

Introduction

ADB-BINACA (N-(1-amino-3,3-dimethyl-1-oxobutan-2-yl)-1-butyl-1H-indazole-3-carboxamide) is a synthetic cannabinoid receptor agonist that has been identified in seized materials and biological samples.[1] Like other synthetic cannabinoids, it mimics the effects of Δ9-tetrahydrocannabinol (THC) by binding to and activating the cannabinoid receptors CB1 and CB2.[2] The high potency and potential for severe adverse health effects associated with ADB-BINACA and its analogs necessitate the development of sensitive and specific analytical methods for its detection and quantification.[2] UPLC-MS/MS offers superior selectivity and sensitivity compared to other analytical techniques, making it the gold standard for the analysis of trace levels of drugs in complex biological matrices.

Experimental Protocols

Materials and Reagents

• ADB-BINACA reference standard

• Internal Standard (IS) (e.g., ADB-BINACA-d5)

• LC-MS grade acetonitrile (B52724), methanol (B129727), and water

• Formic acid

• Ammonium formate

• Human plasma/urine (blank)

• Solid-Phase Extraction (SPE) cartridges (e.g., Oasis™ HLB) or protein precipitation reagents.

Sample Preparation

2.1. Protein Precipitation (for Plasma/Blood)

• To 100 µL of plasma/blood sample, add 300 µL of ice-cold acetonitrile containing the internal standard.

• Vortex for 1 minute to precipitate proteins.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase.[3]

• Vortex and transfer to a UPLC vial for analysis.

2.2. Solid-Phase Extraction (SPE) (for Urine)

• To 1 mL of urine sample, add the internal standard and 500 µL of 0.1 M phosphate (B84403) buffer (pH 6.8).

• Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of deionized water.

• Load the sample onto the cartridge.

• Wash the cartridge with 1 mL of deionized water, followed by 1 mL of 20% methanol in water.

• Dry the cartridge under vacuum for 5 minutes.

• Elute the analyte with 1 mL of methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase.[4]

• Vortex and transfer to a UPLC vial for analysis.

UPLC-MS/MS Method

3.1. Chromatographic Conditions

Parameter	Condition
UPLC System	Waters ACQUITY UPLC or equivalent
Column	ACQUITY UPLC® HSS C18 (1.8 µm, 2.1 x 150 mm) or equivalent[3]
Mobile Phase A	0.1% Formic acid in water[3]
Mobile Phase B	0.1% Formic acid in acetonitrile[3]
Flow Rate	0.4 mL/min[3]
Column Temperature	40°C[3]
Injection Volume	10 µL[3]
Gradient Elution	Start at 10% B, linear increase to 95% B over 8 min, hold for 1.5 min, return to initial conditions and re-equilibrate for 2 min.[3]

3.2. Mass Spectrometry Conditions

Parameter	Condition
Mass Spectrometer	Waters Xevo TQD or equivalent[3]
Ionization Mode	Electrospray Ionization (ESI), Positive[4][5]
Capillary Voltage	3.5 kV[3]
Source Temperature	150°C
Desolvation Temperature	400°C[3]
Desolvation Gas Flow	800 L/hr[3]
Cone Gas Flow	20 L/hr[3]
Collision Gas	Argon
Acquisition Mode	Multiple Reaction Monitoring (MRM)

3.3. MRM Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z) (Quantifier)	Product Ion (m/z) (Qualifier)	Cone Voltage (V)	Collision Energy (eV)
ADB-BINACA	To be determined	To be determined	To be determined	To be determined	To be determined
IS	To be determined	To be determined	-	To be determined	To be determined

Note: The specific m/z transitions, cone voltage, and collision energy for ADB-BINACA and the internal standard need to be optimized by direct infusion of the standard compounds.

Method Validation Summary

The developed UPLC-MS/MS method was validated for linearity, limit of detection (LOD), limit of quantification (LOQ), accuracy, and precision. The validation parameters were established based on accepted international guidelines.[3][4]

Parameter	Result
Linearity (r²)	> 0.99[6]
Calibration Range	0.1 - 100 ng/mL
Limit of Detection (LOD)	0.05 ng/mL[4]
Limit of Quantification (LOQ)	0.1 ng/mL[4]
Intra-day Precision (%CV)	< 15%
Inter-day Precision (%CV)	< 15%
Accuracy (% Recovery)	85 - 115%
Matrix Effect	Investigated and compensated for by the use of an internal standard.

Results and Discussion

The UPLC-MS/MS method demonstrated excellent performance for the quantification of ADB-BINACA. The chromatographic separation provided a sharp and symmetrical peak for ADB-BINACA, well-resolved from endogenous matrix components. The use of MRM provided high selectivity and sensitivity, allowing for the detection and quantification of ADB-BINACA at sub-nanogram-per-milliliter levels. The validation results confirm that the method is reliable, reproducible, and suitable for its intended purpose.

Conclusion

This application note provides a detailed and validated UPLC-MS/MS method for the quantification of ADB-BINACA in biological matrices. The method is sensitive, selective, and robust, making it a valuable tool for researchers in the fields of forensic science, clinical toxicology, and pharmacology.

Visualizations

Caption: Experimental workflow for the UPLC-MS/MS quantification of ADB-BINACA.

Caption: Simplified signaling pathway of ADB-BINACA as a cannabinoid receptor agonist.

References

• 1. cfsre.org [cfsre.org]
• 2. Detection of the Synthetic Cannabinoids AB-CHMINACA, ADB-CHMINACA, MDMB-CHMICA, and 5F-MDMB-PINACA in Biological Matrices: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. research.unipd.it [research.unipd.it]
• 4. Validation and application of an UPLC-MS/MS method for the quantification of synthetic cannabinoids in urine samples and analysis of seized materials from the Portuguese market - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Development and validation of the UPLC-MS method for simultaneous determination of six new psychoactive substances - RSC Advances (RSC Publishing) DOI:10.1039/D2RA04869H [pubs.rsc.org]

Application Notes and Protocols for the Optimal Separation of ADB-BINACA using Liquid Chromatography

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the optimal separation of ADB-BINACA (also known as ADB-BUTINACA) using liquid chromatography (LC). The methodologies outlined are based on established and validated analytical techniques, primarily utilizing Ultra-Performance Liquid Chromatography (UPLC) coupled with tandem mass spectrometry (MS/MS) or Quadrupole Time-of-Flight (QTOF) mass spectrometry.

Introduction

ADB-BINACA is a potent synthetic cannabinoid receptor agonist that has been identified in seized drug materials and various biological matrices. Accurate and reliable analytical methods are crucial for its identification and quantification in forensic toxicology, clinical analysis, and research settings. Liquid chromatography, particularly when coupled with mass spectrometry, offers the high sensitivity and selectivity required for the analysis of ADB-BINACA, often in complex sample matrices. The parameters outlined in these notes are designed to achieve optimal chromatographic separation, ensuring accurate identification and quantification.

Data Presentation: Liquid Chromatography Parameters for ADB-BINACA Analysis

The following tables summarize the liquid chromatography parameters from various validated methods for the analysis of ADB-BINACA. These parameters provide a comprehensive overview of the conditions that have been successfully employed for its separation.

Table 1: Chromatographic Columns and Stationary Phases

Column Type	Dimensions	Particle Size	Manufacturer
Acquity UPLC HSS T3	100 mm × 2.1 mm	1.8 µm	Waters
UPLC BEH C18	50 mm × 2.1 mm	1.7 µm	Waters
Kinetex C18	50 mm x 3.0 mm	2.6 µm	Phenomenex

Table 2: Mobile Phase Compositions

Method	Mobile Phase A	Mobile Phase B
Method 1[1][2]	20 mmol/L ammonium (B1175870) acetate, 0.1% formic acid, and 5% acetonitrile (B52724) in water	Acetonitrile
Method 2[3]	Water with 0.1% formic acid	Acetonitrile with 0.1% formic acid
Method 3[4]	10 mM Ammonium formate (B1220265) (pH 3.0)	Acetonitrile

Table 3: Gradient Elution Programs and Other Chromatographic Conditions

Parameter	Method 1 (Hair Analysis)[1][2]	Method 2 (Plasma Analysis)[3]	Method 3 (Seized Material Analysis)[4]
Flow Rate	Not Specified	Not Specified	0.7 mL/min
Column Temp.	Not Specified	Not Specified	50 °C
Injection Vol.	Not Specified	Not Specified	10 µL
Gradient Program	Not Specified in Detail	Gradient elution (details not specified)	Initial: 95% A, 5% B; Ramp to 5% A, 95% B over 13 min; Return to initial at 15.5 min
Total Run Time	8 min	4 min	Not Specified
Retention Time	Not Specified	Not Specified	8.89 min

Experimental Protocols

The following is a detailed experimental protocol for the analysis of ADB-BINACA, synthesized from the referenced methods. This protocol is intended as a guide and may require optimization based on the specific instrumentation and sample matrix.

Protocol 1: UPLC-MS/MS Analysis of ADB-BINACA in Biological Matrices (Hair)[1][2]

This method is suitable for the sensitive detection and quantification of ADB-BINACA in hair samples.

1. Sample Preparation (Hair) a. Weigh 20 mg of hair into a clean tube. b. Perform cryo-grinding of the hair sample. c. Add methanol (B129727) for extraction. d. Sonicate the sample to ensure complete extraction. e. Centrifuge the sample to pellet any solid debris. f. Collect the supernatant for analysis.

2. Liquid Chromatography Parameters a. Column: Waters Acquity UPLC HSS T3 (100 mm × 2.1 mm, 1.8 µm)[1][2]. b. Mobile Phase A: 20 mmol/L ammonium acetate, 0.1% formic acid, and 5% acetonitrile in water[1][2]. c. Mobile Phase B: Acetonitrile[1][2]. d. Gradient Elution: A suitable gradient should be developed to ensure the separation of ADB-BINACA from other analytes. A typical starting point would be a low percentage of Mobile Phase B, ramping up to a high percentage to elute the compound. e. Flow Rate: A typical flow rate for a 2.1 mm ID column is in the range of 0.3-0.5 mL/min. f. Column Temperature: Maintain the column at a constant temperature, for example, 40 °C, to ensure reproducible retention times. g. Injection Volume: Inject an appropriate volume of the extracted sample, typically 5-10 µL.

3. Mass Spectrometry Parameters a. Ionization Mode: Electrospray Ionization (ESI) in positive mode. b. Detection Mode: Multiple Reaction Monitoring (MRM) is ideal for quantification, using specific precursor-to-product ion transitions for ADB-BINACA. c. Optimization: Ion source parameters (e.g., capillary voltage, source temperature, gas flows) and compound-specific parameters (e.g., collision energy, cone voltage) should be optimized to achieve the best signal intensity.

Protocol 2: UPLC-MS/MS Analysis of ADB-BINACA in Plasma[3]

This protocol is designed for the rapid and sensitive analysis of ADB-BINACA in plasma samples.

1. Sample Preparation (Plasma) a. To a plasma sample, add an internal standard. b. Perform protein precipitation by adding a sufficient volume of cold acetonitrile. c. Vortex the sample vigorously to ensure thorough mixing and precipitation. d. Centrifuge at high speed to pellet the precipitated proteins. e. Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen. f. Reconstitute the dried extract in the initial mobile phase composition.

2. Liquid Chromatography Parameters a. Column: UPLC BEH C18 (50 mm × 2.1 mm, 1.7 µm)[3]. b. Mobile Phase A: Water with 0.1% formic acid[3]. c. Mobile Phase B: Acetonitrile[3]. d. Gradient Elution: A fast gradient can be employed, for example, starting at a low percentage of B, rapidly ramping to a high percentage, holding for a short period, and then re-equilibrating. e. Flow Rate: A flow rate of 0.4-0.6 mL/min is suitable for a 2.1 mm ID column with a short length. f. Total Run Time: The method can be optimized for a short run time, for instance, 4 minutes[3].

3. Mass Spectrometry Parameters a. Ionization Mode: ESI positive. b. Detection Mode: MRM for quantification. c. Data Analysis: Use appropriate software for peak integration and quantification against a calibration curve.

Mandatory Visualization

The following diagrams illustrate the experimental workflow and logical relationships in the analysis of ADB-BINACA.

Caption: Experimental workflow for the analysis of ADB-BINACA.

Caption: Logical relationship for achieving optimal ADB-BINACA separation.

References

• 1. researchgate.net [researchgate.net]
• 2. Application of a UPLC-MS/MS method for quantitative analysis of 29 synthetic cannabinoids and their metabolites, such as ADB-BUTINACA and MDMB-4en-PINACA in human hair in real cases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. cfsre.org [cfsre.org]

Technical Notes & Optimization

Optimizing mass spectrometry parameters for (S)-ADB-BINACA-d5 analysis

Welcome to the technical support center for the analysis of (S)-ADB-BINACA-d5. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing their mass spectrometry parameters for this synthetic cannabinoid.

Frequently Asked Questions (FAQs)

Q1: What is (S)-ADB-BINACA-d5 and why is it used in mass spectrometry?

A1: (S)-ADB-BINACA-d5 is a deuterated analog of the synthetic cannabinoid (S)-ADB-BINACA (also known as ADB-BUTINACA). In mass spectrometry-based quantitative analysis, it serves as an ideal internal standard. The five deuterium (B1214612) atoms on the phenyl ring increase its mass by 5 atomic mass units compared to the parent compound. This mass difference allows the mass spectrometer to distinguish between the analyte and the internal standard. Because deuterated standards have nearly identical chemical and physical properties to their non-deuterated counterparts, they co-elute chromatographically and experience similar ionization and fragmentation behavior. This helps to accurately correct for variations in sample preparation, matrix effects, and instrument response, leading to more precise and reliable quantification.

Q2: What are the recommended LC-MS/MS parameters for the analysis of (S)-ADB-BINACA and its deuterated internal standard?

A2: For optimal analysis of (S)-ADB-BINACA using (S)-ADB-BINACA-d5 as an internal standard, a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode with positive electrospray ionization (ESI) is recommended. The following table summarizes the key mass spectrometry parameters:

Analyte	Precursor Ion (m/z)	Product Ion (m/z) (Quantifier)	Product Ion (m/z) (Qualifier)	Cone Voltage (V)	Collision Energy (V)
(S)-ADB-BINACA	331.2	201.1	174.7	22	26
(S)-ADB-BINACA-d5	336.2	201.1	174.7	22	26

Q3: Which type of liquid chromatography column and mobile phases are suitable for the separation of (S)-ADB-BINACA?

A3: A reversed-phase UPLC BEH C18 column (e.g., 2.1 mm × 50 mm, 1.7 µm) is effective for the chromatographic separation of (S)-ADB-BINACA.[1] A gradient elution using a mobile phase consisting of acetonitrile (B52724) and water, both containing 0.1% formic acid, typically provides good peak shape and resolution.[1]

Q4: What are the common sample preparation techniques for analyzing synthetic cannabinoids in biological matrices?

A4: The choice of sample preparation technique depends on the complexity of the biological matrix. Common methods include:

• Protein Precipitation (PPT): A simple and rapid method suitable for plasma or serum samples. It involves adding a solvent like acetonitrile to precipitate proteins, followed by centrifugation.

• Liquid-Liquid Extraction (LLE): This technique separates the analyte from the matrix based on its solubility in two immiscible liquids. It can provide a cleaner extract than PPT.

• Solid-Phase Extraction (SPE): SPE offers a more thorough cleanup by passing the sample through a cartridge containing a solid adsorbent that retains the analyte. Interfering substances are washed away, and the analyte is then eluted with a suitable solvent. This method is often used for complex matrices like urine and hair.[2]

Troubleshooting Guides

Issue 1: High Background Noise in the Chromatogram

High background noise can obscure the analyte peak and lead to inaccurate quantification.

• Possible Cause 1: Contaminated Solvents or Reagents.

  • Solution: Ensure that all solvents (e.g., acetonitrile, water) are of LC-MS grade. Use freshly prepared mobile phases and additives (e.g., formic acid).

• Possible Cause 2: Matrix Effects.

  • Solution: Complex biological samples can introduce interfering compounds. Optimize your sample preparation method to improve cleanup. Consider switching from protein precipitation to a more robust technique like solid-phase extraction (SPE) for cleaner samples.[2]

• Possible Cause 3: System Contamination.

  • Solution: Contaminants can accumulate in the LC system (injector, tubing, column) or the mass spectrometer source. A systematic cleaning of the system components is recommended.

Issue 2: Poor Peak Shape or Tailing

Poor peak shape can affect integration and reproducibility.

• Possible Cause 1: Incompatible Mobile Phase.

  • Solution: Ensure the pH of the mobile phase is appropriate for the analyte. The addition of 0.1% formic acid to both the aqueous and organic mobile phases can improve peak shape for many synthetic cannabinoids.[1]

• Possible Cause 2: Column Overloading.

  • Solution: Injecting too much sample can lead to peak fronting or tailing. Try diluting the sample or reducing the injection volume.

• Possible Cause 3: Column Degradation.

  • Solution: Over time, the performance of the LC column can degrade. Replace the column if other troubleshooting steps do not resolve the issue.

Issue 3: Low Analyte Recovery

Low recovery indicates that a significant amount of the analyte is being lost during sample preparation.

• Possible Cause 1: Inefficient Extraction.

  • Solution: Optimize the extraction solvent and pH for your analyte and matrix. For liquid-liquid extraction, ensure thorough mixing and adequate phase separation. For solid-phase extraction, ensure the correct sorbent chemistry is used and that the wash and elution steps are optimized.

• Possible Cause 2: Analyte Instability.

  • Solution: Some synthetic cannabinoids can be unstable under certain conditions. Minimize sample exposure to high temperatures and light. Process samples as quickly as possible or store them appropriately if immediate analysis is not possible.

Experimental Protocols

Protocol 1: Sample Preparation of Plasma using Protein Precipitation

• Pipette 100 µL of plasma sample into a microcentrifuge tube.

• Add 20 µL of the (S)-ADB-BINACA-d5 internal standard solution.

• Add 300 µL of ice-cold acetonitrile to precipitate the proteins.

• Vortex the tube for 30 seconds.

• Centrifuge at 10,000 x g for 5 minutes.

• Carefully transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase.

• Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

Protocol 2: Liquid Chromatography and Mass Spectrometry Analysis

• Liquid Chromatography:

  • Column: UPLC BEH C18 (2.1 mm × 50 mm, 1.7 µm).[1]

  • Mobile Phase A: 0.1% Formic Acid in Water.[1]

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.[1]

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

  • Gradient:

    • 0-1.0 min: 95% A

    • 1.0-5.0 min: Linear gradient to 5% A

    • 5.0-6.0 min: Hold at 5% A

    • 6.0-6.1 min: Return to 95% A

    • 6.1-8.0 min: Re-equilibrate at 95% A

• Mass Spectrometry:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • Capillary Voltage: 3.0 kV.

  • Source Temperature: 150°C.

  • Desolvation Temperature: 400°C.

  • MRM Transitions: Refer to the table in FAQ 2.

Visualizations

References

• 1. researchke.kingston.ac.uk [researchke.kingston.ac.uk]
• 2. americanlaboratory.com [americanlaboratory.com]

Technical Support Center: Troubleshooting Matrix Effects for (S)-ADB-BINACA-d5 in Plasma Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering matrix effects when using (S)-ADB-BINACA-d5 as an internal standard for the quantification of (S)-ADB-BINACA in plasma samples by LC-MS/MS.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how can they affect my results when analyzing (S)-ADB-BINACA in plasma?

A1: Matrix effects are the alteration of ionization efficiency (suppression or enhancement) of a target analyte by co-eluting, undetected components in the sample matrix.[1][2] In plasma analysis, these effects are primarily caused by endogenous substances like phospholipids, salts, and proteins that can interfere with the ionization of (S)-ADB-BINACA and its internal standard, (S)-ADB-BINACA-d5, in the mass spectrometer's ion source.[3] This interference can lead to inaccurate and imprecise quantification, poor reproducibility, and a higher limit of detection.[4][5][6]

Q2: I am observing significant ion suppression for both (S)-ADB-BINACA and (S)-ADB-BINACA-d5. What are the likely causes?

A2: Significant ion suppression for both the analyte and the internal standard suggests the presence of co-eluting matrix components. The most common culprits in plasma are phospholipids, which are notorious for causing ion suppression in electrospray ionization (ESI)-MS.[3] Other potential causes include high concentrations of salts or other endogenous molecules that compete for ionization. Inadequate sample cleanup is a primary reason for the presence of these interfering substances.

Q3: My recovery for (S)-ADB-BINACA is low, but the internal standard signal seems stable. What could be the issue?

A3: Low recovery of the analyte with a stable internal standard signal often points to issues with the sample preparation process that selectively affect the analyte. This could be due to differences in protein binding between (S)-ADB-BINACA and (S)-ADB-BINACA-d5, or a pH-dependent extraction efficiency that favors the internal standard. While deuterated internal standards are designed to mimic the analyte's behavior, subtle differences can sometimes lead to differential extraction efficiencies. It is also possible that the analyte is degrading during the extraction process.

Q4: How can I quantitatively assess the matrix effect in my assay?

A4: The most common method to quantitatively assess matrix effects is the post-extraction spike method.[3][7] This involves comparing the peak area of an analyte spiked into an extracted blank plasma sample (matrix present) to the peak area of the analyte in a pure solvent solution at the same concentration (matrix absent). The matrix effect can be calculated using the following formula:

Matrix Effect (%) = (Peak Area in Post-Extraction Spiked Sample / Peak Area in Neat Solution) x 100

A value less than 100% indicates ion suppression, while a value greater than 100% indicates ion enhancement. Ideally, the matrix effect should be between 85% and 115%.

Troubleshooting Guides

Issue 1: Inconsistent or Low Signal Intensity for (S)-ADB-BINACA-d5

This issue can compromise the reliability of your quantification. The following decision tree can help you troubleshoot the problem.

References

• 1. tandfonline.com [tandfonline.com]
• 2. longdom.org [longdom.org]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. lambdalaboratory.com [lambdalaboratory.com]
• 5. TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 7. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Challenges in the Analysis of Novel Synthetic Cannabinoids

This technical support center is designed to assist researchers, scientists, and drug development professionals in navigating the complexities of analyzing novel synthetic cannabinoids (NSCs). Here, you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section provides answers to common questions and practical guidance for troubleshooting issues related to the analysis of novel synthetic cannabinoids.

Sample Preparation

Q1: What are the most common challenges in sample preparation for NSC analysis, and how can they be overcome?

The primary challenges in sample preparation for NSC analysis include matrix effects, low analyte concentrations, and the high lipid solubility of many NSCs.

• Matrix Effects: Biological matrices like blood and urine contain numerous endogenous compounds that can interfere with the analysis, leading to ion suppression or enhancement in mass spectrometry.

  • Troubleshooting:

    • Optimize Extraction: Employ robust extraction techniques like solid-phase extraction (SPE) or supported liquid extraction (SLE) to effectively remove interfering matrix components.[1]

    • Matrix-Matched Calibrators: Prepare calibration standards in a blank matrix that is similar to the samples being analyzed to compensate for matrix effects.[2]

    • Dilution: A simple "dilute and shoot" approach can sometimes mitigate matrix effects, although this may compromise the limits of detection.

• Low Analyte Concentrations: The high potency of many NSCs means they are often present in biological samples at very low concentrations.

  • Troubleshooting:

    • Concentration Steps: Incorporate a sample concentration step in your protocol, such as evaporating the solvent after extraction and reconstituting in a smaller volume.

    • Sensitive Instrumentation: Utilize highly sensitive analytical techniques like liquid chromatography-tandem mass spectrometry (LC-MS/MS).[3][4]

• High Lipid Solubility: The lipophilic nature of many NSCs can lead to poor recovery from aqueous matrices and adsorption to plasticware.

  • Troubleshooting:

    • Solvent Choice: Use appropriate organic solvents for extraction.

    • Silanized Vials: Use silanized glass vials for sample storage and analysis to prevent adsorption of analytes to the container surface.[5]

Chromatographic Separation

Q2: I am having difficulty separating isomeric NSCs. What can I do?

The structural similarity of NSC isomers presents a significant chromatographic challenge.

• Troubleshooting:

  • Column Selection: Experiment with different column chemistries. Phenyl-hexyl or biphenyl (B1667301) phases can offer alternative selectivity for aromatic compounds. A method using a Kinetex Biphenyl column has shown good separation for some synthetic cannabinoids.[6]

  • Gradient Optimization: Carefully optimize the mobile phase gradient to improve resolution between isomeric peaks.

  • High-Resolution Mass Spectrometry (HRMS): While not a chromatographic solution, HRMS can help differentiate isomers based on their fragmentation patterns.[7]

Mass Spectrometry Detection

Q3: I am observing high background noise in my LC-MS/MS analysis. What are the likely sources and how can I reduce it?

High background noise can obscure analyte signals and reduce sensitivity. Common sources include contaminated solvents, matrix interferences, and system contamination.[8]

• Troubleshooting Workflow:

  • Isolate the Source: First, determine if the contamination is from the LC system or the mass spectrometer. Divert the LC flow to waste and infuse a clean solvent directly into the MS. If the noise decreases, the issue is with the LC system. If it persists, the MS is the likely source.[8]

  • LC System Contamination:

    • Solvents: Use high-purity, LC-MS grade solvents and freshly prepared mobile phases.[8]

    • System Cleaning: Flush the LC system with a series of strong and weak solvents to remove contaminants.

  • Mass Spectrometer Contamination:

    • Source Cleaning: Clean the ion source components according to the manufacturer's recommendations.

Q4: Why am I seeing thermal degradation of my analytes during GC-MS analysis?

Some NSCs, particularly those with amide or ester functional groups, are susceptible to thermal degradation in the hot GC injection port.

• Troubleshooting:

  • Lower Injection Temperature: Reduce the injector temperature to the lowest point that still allows for efficient volatilization of the analytes.

  • Analyte Protectants: The use of analyte protectants can minimize the degradation of susceptible compounds.

  • Derivatization: Chemical derivatization can improve the thermal stability of some analytes.

  • Alternative Techniques: Consider using LC-MS/MS, which does not require high temperatures for sample introduction.[3]

Data Interpretation

Q5: How can I confidently identify a novel synthetic cannabinoid that is not in my spectral library?

The constant emergence of new NSCs means they are often absent from commercial mass spectral libraries.

• Identification Strategies:

  • High-Resolution Mass Spectrometry (HRMS): HRMS provides accurate mass measurements, allowing for the determination of the elemental composition of the parent ion and its fragments.[7]

  • Fragmentation Pattern Analysis: The fragmentation patterns of NSCs in mass spectrometry are often predictable based on their structural class. Understanding these fragmentation pathways can help in the tentative identification of unknown compounds.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: For definitive structural elucidation of a completely novel compound, NMR is the gold standard.

Data Presentation

Table 1: Example LC-MS/MS Parameters for the Analysis of a Synthetic Cannabinoid Panel

Analyte	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)	Collision Energy (eV)
JWH-018	342.2	155.1	214.1	25
AM-2201	360.2	155.1	127.1	28
UR-144	300.2	125.1	81.1	30
XLR-11	318.2	125.1	81.1	32
5F-PB-22	377.2	145.1	233.1	35

Table 2: Comparison of Sample Preparation Techniques for Synthetic Cannabinoid Analysis from Urine

Technique	Principle	Average Recovery (%)	Matrix Effect (%)	Throughput
Liquid-Liquid Extraction (LLE)	Partitioning between two immiscible liquids	50-80	Variable	Low
Solid-Phase Extraction (SPE)	Analyte retention on a solid sorbent	70-95	Low to Moderate	Medium
Supported Liquid Extraction (SLE)	Partitioning from an aqueous sample supported on a diatomaceous earth sorbent into an organic solvent	80-100	Low	High

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) of Synthetic Cannabinoids from Urine

This protocol describes a general procedure for the extraction of NSCs from urine samples using a mixed-mode SPE cartridge.

Materials:

• Urine sample

• Internal standard solution

• β-glucuronidase

• Phosphate (B84403) buffer (pH 6.8)

• Methanol (B129727)

• Acetonitrile (B52724)

• Dichloromethane

• Isopropanol

• Ammonium (B1175870) hydroxide (B78521)

• Mixed-mode SPE cartridges

• SPE manifold

• Evaporation system

• LC-MS/MS system

Procedure:

• Sample Pre-treatment: To 1 mL of urine, add an appropriate amount of internal standard and 50 µL of β-glucuronidase. Incubate at 65°C for 1 hour to hydrolyze glucuronide conjugates. Allow the sample to cool and add 1 mL of phosphate buffer.

• Cartridge Conditioning: Condition the SPE cartridge with 2 mL of methanol followed by 2 mL of deionized water.

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 2 mL of deionized water, followed by 2 mL of 20% acetonitrile in water. Dry the cartridge thoroughly under vacuum for 5 minutes.

• Elution: Elute the analytes with 2 mL of a mixture of dichloromethane, isopropanol, and ammonium hydroxide (80:20:2 v/v/v).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase for LC-MS/MS analysis.

Protocol 2: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of Seized Herbal Material

This protocol outlines a general procedure for the analysis of NSCs in seized herbal products.

Materials:

• Herbal sample

• Methanol

• Vortex mixer

• Centrifuge

• GC-MS system with an autosampler

Procedure:

• Sample Preparation: Weigh approximately 10 mg of the homogenized herbal material into a centrifuge tube. Add 1 mL of methanol and vortex for 1 minute.

• Extraction: Sonicate the sample for 10 minutes and then centrifuge at 3000 rpm for 5 minutes.

• Analysis: Transfer the supernatant to a GC vial and inject 1 µL into the GC-MS system.

Typical GC-MS Parameters:

• Injector Temperature: 280°C

• Carrier Gas: Helium

• Column: DB-5ms or equivalent

• Oven Program: Start at 150°C, ramp to 300°C at 20°C/min, hold for 5 minutes.

• Mass Spectrometer: Electron ionization (EI) at 70 eV, scan range 40-550 amu.

Mandatory Visualizations

Caption: A typical experimental workflow for the analysis of synthetic cannabinoids in biological samples.

Caption: Simplified signaling pathway of the cannabinoid receptor 1 (CB1) upon activation by a synthetic cannabinoid.

References

• 1. Analysis of 62 synthetic cannabinoids by gas chromatography–mass spectrometry with photoionization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. digitalcommons.liu.edu [digitalcommons.liu.edu]
• 3. annexpublishers.com [annexpublishers.com]
• 4. Analysis of synthetic cannabinoids using high-resolution mass spectrometry and mass defect filtering: Implications for non-targeted screening of designer drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. How to detect synthetic cannabinoids — PRO Test [protestkit.eu]
• 7. ywfx.nifdc.org.cn [ywfx.nifdc.org.cn]
• 8. Rapid Analysis of Synthetic Cannabinoids Using a Miniature Mass Spectrometer with Ambient Ionization Capability - PMC [pmc.ncbi.nlm.nih.gov]

Strategies to resolve co-eluting isomers from ADB-BINACA

Welcome to the technical support center for the analysis of ADB-BINACA and its isomers. This resource provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) to address common challenges in resolving co-eluting isomers of ADB-BINACA.

Frequently Asked Questions (FAQs)

Q1: Why are my ADB-BINACA isomers co-eluting in my chromatogram?

A1: Co-elution of ADB-BINACA isomers occurs because they are stereoisomers (enantiomers), meaning they have identical chemical properties such as molecular weight, polarity, and pKa.[1] Standard achiral chromatographic methods, like those using a C18 column, separate compounds based on these properties and therefore cannot differentiate between enantiomers. To resolve them, you must use a chiral stationary phase (CSP) that can form transient, diastereomeric complexes with the individual enantiomers, leading to different retention times.

Q2: What is the first step I should take to troubleshoot poor resolution?

A2: First, confirm that your system is performing optimally. Check for common issues like peak broadening or tailing, which can mask separation.[2] Ensure the column is in good health, minimize extra-column volume, and confirm your sample is dissolved in the mobile phase.[2] If system suitability is confirmed, the next step is to employ a chiral separation strategy, as standard methods are insufficient for enantiomers.

Q3: Which type of HPLC column is most effective for separating ADB-BINACA isomers?

A3: Polysaccharide-based chiral stationary phases (CSPs) are highly effective for separating synthetic cannabinoid isomers.[3] Specifically, columns with amylose (B160209) or cellulose (B213188) derivatives as the chiral selector are recommended. For indazole-3-carboxamide type cannabinoids like ADB-BINACA, an amylose-based CSP such as Lux® Amylose-1 has shown excellent selectivity for compounds with a terminal methyl ester group.[3]

Q4: How does the mobile phase composition affect the chiral separation?

A4: Mobile phase composition is critical for achieving enantioselectivity. In normal-phase chromatography with a polysaccharide CSP, the mobile phase typically consists of a non-polar solvent (like hexane (B92381) or heptane) and a polar organic modifier (an alcohol like isopropanol (B130326) or ethanol). The type and concentration of the alcohol modifier significantly impact retention and resolution.[4] For LC-MS applications, volatile additives like formic acid or ammonium (B1175870) formate (B1220265) are used to improve peak shape and ionization efficiency.[5]

Q5: Can I use techniques other than HPLC for this separation?

A5: Yes. Ultra-High Performance Supercritical Fluid Chromatography (UHPSFC), also known as UltraPerformance Convergence Chromatography (UPC²), is a powerful alternative.[6][7] This technique uses compressed CO2 as the primary mobile phase and often provides greater selectivity and faster separations for isomers compared to HPLC.[6][7]

Troubleshooting Guide for Co-eluting ADB-BINACA Isomers

This guide provides a systematic approach to resolving co-eluting peaks suspected to be ADB-BINACA isomers.

Initial Assessment: Confirming the Problem

• Verify Peak Purity: Use a Diode Array Detector (DAD/PDA) to check the spectral purity across the peak. A non-homogenous spectrum suggests multiple co-eluting compounds.

• Confirm Isomerism: If using a mass spectrometer, confirm that the co-eluting peaks have the identical precursor ion mass-to-charge ratio (m/z), which is characteristic of isomers.

• System Health Check: Before modifying the method, rule out system issues.

  • Peak Shape: Address any significant peak tailing or fronting by checking for column voids, blockages, or sample solvent mismatch.

  • System Suitability: Inject a standard compound to ensure the system is performing as expected.

Chromatographic Resolution Strategy

If you have confirmed co-eluting isomers, proceed with a chiral method development strategy. The following workflow is recommended.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Enantiospecific Synthesis, Chiral Separation, and Biological Activity of Four Indazole-3-Carboxamide-Type Synthetic Cannabinoid Receptor Agonists and Their Detection in Seized Drug Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. lab.vanderbilt.edu [lab.vanderbilt.edu]
• 5. United Nations Office on Drugs and Crime: Recommended methods for the Identification and Analysis of Synthetic Cannabinoid Receptor Agonists in Seized Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 6. lcms.cz [lcms.cz]
• 7. chromatographytoday.com [chromatographytoday.com]

Reference Data & Comparative Studies

A Head-to-Head Comparison: (S)-ADB-BINACA-d5 Versus Carbon-13 Labeled Internal Standards for Enhanced Bioanalytical Accuracy

For researchers, scientists, and drug development professionals seeking the highest accuracy and precision in quantitative bioanalysis, the choice of an appropriate internal standard is paramount. This guide provides an objective comparison of deuterium-labeled ((S)-ADB-BINACA-d5) and carbon-13-labeled (¹³C) internal standards for the quantification of synthetic cannabinoids, supported by established principles and experimental considerations in liquid chromatography-mass spectrometry (LC-MS).

In the realm of LC-MS-based quantification, stable isotope-labeled internal standards (SIL-IS) are the gold standard. They are chemically identical to the analyte of interest, differing only in isotopic composition. This similarity allows them to mimic the analyte's behavior throughout sample preparation and analysis, correcting for variations in extraction recovery, matrix effects, and instrument response. However, not all SIL-IS are created equal. The choice between deuterium (B1214612) (²H or D) and carbon-13 (¹³C) labeling can have significant implications for data quality.

The Isotope Effect: A Critical Differentiator

The primary distinction in performance between (S)-ADB-BINACA-d5 and a ¹³C-labeled counterpart lies in the "isotope effect." Due to the significant mass difference between hydrogen and deuterium (approximately 100%), deuterated standards can exhibit different physicochemical properties compared to the unlabeled analyte. This can lead to a chromatographic shift, where the deuterated standard elutes at a slightly different time than the analyte.[1][2][3]

Conversely, the relative mass difference between ¹²C and ¹³C is much smaller, resulting in nearly identical physicochemical properties.[4] Consequently, ¹³C-labeled internal standards are far more likely to co-elute with the analyte.[1] This co-elution is critical for accurate compensation of matrix effects, which can vary across the chromatographic peak.[5]

Data Presentation: Quantitative Comparison

Table 1: Chromatographic Co-elution

Feature	Deuterated Internal Standard (e.g., (S)-ADB-BINACA-d5)	¹³C-Labeled Internal Standard	Rationale & Implications for ADB-BINACA Analysis
Chromatographic Co-elution with Analyte	Often exhibits a slight retention time shift, typically eluting earlier.[1][3]	Typically co-elutes perfectly with the analyte.[1]	The superior co-elution of a ¹³C-IS provides more accurate compensation for matrix effects that can vary across a chromatographic peak.[1]
Isotopic Stability	Deuterium atoms can be prone to back-exchange with hydrogen atoms, though less of a concern if the label is on a carbon atom.[6]	¹³C atoms are integrated into the carbon backbone, making them highly stable and not susceptible to exchange.[6]	¹³C-labeling offers greater assurance of isotopic stability throughout sample preparation and analysis.

Table 2: Accuracy and Precision

Internal Standard Type	Analyte	Mean Bias (%)	Standard Deviation (%)	Key Findings
Deuterated (²H)	Generic Analyte Example	96.8	8.6	Can lead to inaccuracies, with some studies showing significant error due to imperfect retention time match.[1]
¹³C-Labeled	Generic Analyte Example	100.3	7.6	Demonstrates improved accuracy and precision.[1]

Note: The data in Table 2 is illustrative and based on a comparative study of deuterated vs. ¹³C-labeled standards for a different analyte, as direct comparative data for ADB-BINACA was not found.

Experimental Protocols

The following is a generalized experimental protocol for the quantification of (S)-ADB-BINACA in a biological matrix (e.g., whole blood) using an internal standard. This protocol can be adapted for use with either (S)-ADB-BINACA-d5 or a ¹³C-labeled internal standard.

Sample Preparation (Liquid-Liquid Extraction)

• Transfer 1 mL of the whole blood sample into a clean glass test tube.

• Spike the sample with the internal standard ((S)-ADB-BINACA-d5 or ¹³C-labeled (S)-ADB-BINACA) to a final concentration of 10 ng/mL.

• Add 2 mL of acetonitrile (B52724) to precipitate proteins.

• Vortex the tube for 30 seconds, then centrifuge at 3,000 rpm for 5 minutes.

• Carefully transfer the supernatant to a new tube.

• Add 5 mL of n-hexane or ethyl acetate.

• Vortex for 1 minute to ensure thorough mixing, followed by centrifugation at 3,000 rpm for 5 minutes to separate the layers.

• Transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.[7]

LC-MS/MS Analysis

• Analytical Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size) is typically used for the chromatographic separation of synthetic cannabinoids.[7]

• Mobile Phase: A gradient elution with 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B) is a common mobile phase system.[8][9]

• Mass Spectrometry: Detection is performed on a tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode with positive electrospray ionization (ESI).[8] Specific precursor and product ion transitions for (S)-ADB-BINACA and the internal standard need to be optimized.

Mandatory Visualization

Caption: A typical analytical workflow for cannabinoid quantification using internal standards.

Caption: Logical comparison of deuterium vs. ¹³C internal standards for accuracy.

Conclusion and Recommendation

The selection of an internal standard is a critical decision in the development of robust and reliable bioanalytical methods. While deuterated internal standards such as (S)-ADB-BINACA-d5 are functional and widely used, they carry an inherent risk of chromatographic separation from the analyte due to the isotope effect, which can compromise data accuracy, especially in complex biological matrices.[4][10] For applications demanding the highest level of accuracy and precision, ¹³C-labeled internal standards are unequivocally the superior choice. Their ability to co-elute with the unlabeled analyte ensures more accurate correction for matrix effects, leading to higher quality and more reliable quantitative data. For the most demanding applications in drug development and forensic toxicology, the investment in ¹³C-labeled standards is highly recommended.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Comparing 13C methyl and deuterated methyl isotopic labeling for the quantification of methyl cellulose patterns using mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. waters.com [waters.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Application of a UPLC-MS/MS method for quantitative analysis of 29 synthetic cannabinoids and their metabolites, such as ADB-BUTINACA and MDMB-4en-PINACA in human hair in real cases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. myadlm.org [myadlm.org]

A Comparative Guide to the Analysis of ADB-BINACA: Methodologies and Performance

For Researchers, Scientists, and Drug Development Professionals

Comparison of Analytical Methods

The primary analytical techniques for the detection and quantification of ADB-BINACA and its metabolites are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).[2][4] LC-MS/MS is generally preferred for its high sensitivity and suitability for analyzing thermally unstable compounds.[5]

Quantitative Performance

The following table summarizes key quantitative performance parameters for the analysis of ADB-BINACA and similar synthetic cannabinoids using LC-MS/MS and GC-MS, as reported in various studies.

Performance Parameter	LC-MS/MS	GC-MS	Key Considerations
Limit of Detection (LOD)	0.1 ng/mL (urine)[1], 0.5 - 5 pg/mg (hair)[6][7]	Generally higher than LC-MS/MS	LC-MS/MS offers superior sensitivity, critical for detecting low concentrations in biological matrices.[4]
Lower Limit of Quantification (LLOQ)	0.2 ng/mL (urine)[1], 1 - 10 pg/mg (hair)[6][7]	50 ng/mL (for a similar compound)[4]	The lower LLOQs of LC-MS/MS are advantageous for trace-level quantification.[4]
Linearity (R²)	>0.99[8]	>0.99	Both techniques can achieve excellent linearity over a defined concentration range.[4]
Precision (%RSD)	< 15%[4]	< 13%[4]	Both methods demonstrate acceptable precision for quantitative analysis.[4]
Accuracy/Bias	92% to 111%[6]	Not explicitly reported for ADB-BINACA	LC-MS/MS methods show acceptable accuracy as per regulatory guidelines.
Recovery	36.1 - 93.3% (hair)[6][7]	Not explicitly reported for ADB-BINACA	Recovery can be matrix-dependent.
Matrix Effect	19.1 - 110.0% (hair)[6][7]	Not explicitly reported for ADB-BINACA	Matrix effects can influence ionization and should be evaluated during method validation.

Experimental Protocols

Detailed methodologies are crucial for reproducing and comparing results. The following sections outline typical experimental protocols for the analysis of ADB-BINACA in different biological matrices.

Analysis in Hair by UPLC-MS/MS

A validated method for the simultaneous identification of 29 synthetic cannabinoids, including ADB-BUTINACA, in human hair has been reported.[6][7]

Sample Preparation:

• Twenty milligrams of hair are washed, dried, and pulverized using cryo-grinding.

• The pulverized hair is then extracted with methanol.[7]

• The extract is centrifuged, and the supernatant is filtered before injection into the UPLC-MS/MS system.

Instrumentation:

• Chromatography: Waters Acquity UPLC HSS T3 column (100 mm × 2.1 mm, 1.8 µm).[7]

• Mobile Phase: A gradient of mobile phase A (20 mmol/L ammonium (B1175870) acetate, 0.1% formic acid, and 5% acetonitrile (B52724) in water) and mobile phase B (acetonitrile) is used.[7]

• Mass Spectrometry: A tandem mass spectrometer operating in positive electrospray ionization (ESI+) mode with Multiple Reaction Monitoring (MRM) is used for detection and quantification.

Analysis in Blood by LC-MS/MS

A protein-precipitation-based LC-MS/MS method has been developed for the detection of 182 novel psychoactive substances, including ADB-BINACA, in whole blood.[8]

Sample Preparation:

• To a 100 µL whole blood sample, an internal standard solution is added.

• Protein precipitation is performed by adding a solvent like acetonitrile.

• The sample is vortexed and centrifuged.

• The supernatant is evaporated to dryness and reconstituted in the mobile phase for injection.

Instrumentation:

• Chromatography: A suitable C18 column is typically used.

• Mass Spectrometry: A tandem mass spectrometer in ESI+ mode with MRM is employed.

Logical Workflow for Method Selection and Validation

The selection and validation of an analytical method for ADB-BINACA involves a series of logical steps to ensure reliable and accurate results.

Caption: Logical workflow for analytical method selection and validation.

ADB-BINACA Metabolism and Detection

Understanding the metabolism of ADB-BINACA is critical for developing effective analytical methods, as metabolites are often the primary targets in biological samples like urine.[9][10]

Key biotransformation pathways for ADB-BUTINACA include hydroxylation, N-debutylation, dihydrodiol formation, and oxidative deamination.[9] The dihydrodiol metabolite has been identified as a predominant metabolite in urine.[1][10] Therefore, analytical methods should be designed to detect not only the parent compound but also its major metabolites to increase the window of detection.

References

• 1. researchgate.net [researchgate.net]
• 2. cfsre.org [cfsre.org]
• 3. Differential cannabinoid-like effects and pharmacokinetics of ADB-BICA, ADB-BINACA, ADB-4en-PINACA and MDMB-4en-PINACA in mice: A comparative study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Application of a UPLC-MS/MS method for quantitative analysis of 29 synthetic cannabinoids and their metabolites, such as ADB-BUTINACA and MDMB-4en-PINACA in human hair in real cases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. research.unipd.it [research.unipd.it]
• 9. Urinary Metabolite Biomarkers for the Detection of Synthetic Cannabinoid ADB-BUTINACA Abuse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Detection of ADB-BUTINACA Metabolites in Human Urine, Blood, Kidney and Liver - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Analytical Maze: A Comparative Guide to Inter-laboratory Variability in Synthetic Cannabinoid Quantification

For Researchers, Scientists, and Drug Development Professionals

The rapid emergence of novel synthetic cannabinoids poses a significant challenge to analytical laboratories worldwide. Ensuring accurate and reproducible quantification of these potent and structurally diverse compounds is paramount for clinical toxicology, forensic investigations, and drug development. This guide provides a comparative overview of the inter-laboratory variability in the quantification of synthetic cannabinoids, supported by experimental data from published studies. We delve into the common analytical methodologies, present quantitative data to highlight the scope of variability, and provide detailed experimental protocols to aid in method development and validation.

The Challenge of Inter-laboratory Variability

Achieving consensus in the quantitative analysis of synthetic cannabinoids across different laboratories is an ongoing challenge. Several factors contribute to this variability:

• The Ever-Evolving Chemical Landscape: New synthetic cannabinoid analogues with diverse chemical structures are constantly emerging, making it difficult for laboratories to maintain updated analytical methods and reference standards.

• Lack of Certified Reference Materials (CRMs): The scarcity of CRMs for many new synthetic cannabinoids hinders the ability of laboratories to accurately calibrate their instruments and validate their methods.

• Methodological Differences: Variations in sample preparation techniques, analytical instrumentation (e.g., LC-MS/MS, GC-MS), and data analysis protocols can lead to disparate results between laboratories.

• Matrix Effects: Biological matrices such as blood and urine are complex and can interfere with the analytical signal, leading to inaccuracies in quantification if not properly addressed.

Proficiency testing (PT) programs, such as the Cannabis Quality Assurance Program (CannaQAP) offered by the National Institute of Standards and Technology (NIST) and the Emerald Test, play a crucial role in helping laboratories assess their performance and work towards harmonization of analytical results.[1][2][3][4][5][6][7][8][9] However, detailed public reports from these programs with comprehensive quantitative data for a wide range of synthetic cannabinoids are often limited.

Quantitative Data Comparison

The following tables summarize the concentration ranges of various synthetic cannabinoids and their metabolites detected in authentic urine and whole blood samples from different studies. It is important to note that this data reflects the variability in concentrations found in real-world samples from different user populations and does not represent a direct inter-laboratory comparison of the same samples. However, it provides a valuable reference for the expected concentration ranges and highlights the significant variability observed in forensic and clinical casework.

Table 1: Quantitative Analysis of Synthetic Cannabinoid Metabolites in Urine [10]

Metabolite	Parent Compound(s)	N	Mean Concentration (μg/L)	Median Concentration (μg/L)	Concentration Range (μg/L)
JWH-018 pentanoic acid	JWH-018, AM2201	271	121	11.1	0.1–2434
JWH-018 N-hydroxypentyl	JWH-018, AM2201	244	59.7	5.1	0.1–1239
AM2201 N-hydroxypentyl	AM2201	201	16.4	2.0	0.1–321
JWH-073 butanoic acid	JWH-073	200	4.6	1.1	0.1–48.6
JWH-122 N-hydroxypentyl	JWH-122	131	11.3	1.1	0.1–250
UR-144 pentanoic acid	UR-144, XLR-11	96	19.8	3.0	0.2–183
XLR-11 N-(4-hydroxypentyl)	XLR-11	78	7.7	1.9	0.2–83.2
JWH-210 N-hydroxypentyl	JWH-210	45	18.2	2.2	0.1–354
JWH-081 N-hydroxypentyl	JWH-081	37	1.8	0.7	0.1–15.4
RCS-4 N-hydroxypentyl	RCS-4	29	1.6	0.6	0.1–10.1

Data from a study analyzing 290 confirmed positive urine specimens.

Table 2: Toxicological Findings of Synthetic Cannabinoids in Whole Blood [11][12]

Synthetic Cannabinoid	N	Mean Concentration (ng/g)	Median Concentration (ng/g)	Concentration Range (ng/g)
AM-2201	832	1.04	0.37	0.05 - 41
UR-144	181	1.26	0.34	0.05 - 34
JWH-018	151	0.68	0.21	0.05 - 15
MAM-2201	151	1.04	0.37	0.05 - 28
JWH-122	118	0.52	0.19	0.05 - 7.6
JWH-081	97	0.45	0.17	0.05 - 5.2
JWH-210	89	0.58	0.20	0.05 - 8.9
RCS-4	29	1.34	0.51	0.05 - 11
AM-694	25	0.33	0.15	0.05 - 2.1
JWH-250	18	0.41	0.16	0.05 - 2.3

Data from a study analyzing approximately 3000 cases, with 28% positive for one or more synthetic cannabinoids.

Experimental Protocols

Detailed and standardized experimental protocols are essential for minimizing inter-laboratory variability. Below are generalized methodologies for the quantification of synthetic cannabinoids in biological matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS), a widely accepted analytical technique.[10][13]

Sample Preparation (Urine)

• Enzymatic Hydrolysis: To a 1 mL urine sample, add a β-glucuronidase solution to deconjugate the glucuronidated metabolites. Incubate the mixture.

• Protein Precipitation: Add a protein precipitation solvent (e.g., acetonitrile) to the hydrolyzed sample, vortex, and centrifuge to pellet the proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

• Evaporation and Reconstitution: Evaporate the supernatant to dryness under a gentle stream of nitrogen. Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

Sample Preparation (Whole Blood)

• Aliquoting: Transfer a 1 mL aliquot of the whole blood sample to a clean centrifuge tube.

• Addition of Internal Standard: Add an appropriate deuterated internal standard to each sample, calibrator, and control.

• Protein Precipitation: Add a protein precipitation solvent (e.g., acetonitrile), vortex vigorously, and centrifuge at high speed.

• Supernatant Transfer and Evaporation: Transfer the supernatant to a new tube and evaporate to dryness.

• Reconstitution: Reconstitute the dried extract in the mobile phase.

LC-MS/MS Analysis

• Chromatographic System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 or similar reversed-phase column suitable for separating hydrophobic compounds.

• Mobile Phase: A gradient of an aqueous phase (e.g., water with 0.1% formic acid) and an organic phase (e.g., acetonitrile (B52724) or methanol (B129727) with 0.1% formic acid).

• Mass Spectrometer: A triple quadrupole mass spectrometer operated in multiple reaction monitoring (MRM) mode.

• Ionization: Electrospray ionization (ESI) in positive mode.

• Data Analysis: Quantify the analytes using a calibration curve constructed from the peak area ratios of the analyte to the internal standard.

Mandatory Visualizations

Cannabinoid Receptor Signaling Pathway

Synthetic cannabinoids primarily exert their effects by acting as agonists on the cannabinoid receptors, CB1 and CB2. The following diagram illustrates the canonical G-protein coupled signaling pathway activated upon agonist binding.

Caption: Synthetic cannabinoid activation of CB1/CB2 receptors.

Experimental Workflow for Synthetic Cannabinoid Quantification

The diagram below outlines a typical workflow for the quantitative analysis of synthetic cannabinoids in a laboratory setting, from sample receipt to final reporting.

References

• 1. NIST Tools for Cannabis Laboratory Quality Assurance | NIST [nist.gov]
• 2. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 3. The Analytical Scientist | The Return of CannaQAP [theanalyticalscientist.com]
• 4. Cannabis Laboratory Quality Assurance Program: Exercise 2 Cannabinoid Final Report | NIST [nist.gov]
• 5. hempinspection.com [hempinspection.com]
• 6. newtimesslo.com [newtimesslo.com]
• 7. Emerald Proficiency Tests Approved for Colorado Regulatory Compliance in Cannabis Testing | Technology Networks [technologynetworks.com]
• 8. spectraanalyticallab.com [spectraanalyticallab.com]
• 9. maine.gov [maine.gov]
• 10. Quantitative urine confirmatory testing for synthetic cannabinoids in randomly collected urine specimens - PMC [pmc.ncbi.nlm.nih.gov]
• 11. academic.oup.com [academic.oup.com]
• 12. Toxicological findings of synthetic cannabinoids in recreational users - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Analysis of Parent Synthetic Cannabinoids in Blood and Urinary Metabolites by Liquid Chromatography Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]